309247-84-5

• CAS: 309247-84-5

Core Science & Biosynthesis

Crustacean Cardioactive Peptide (CCAP) mechanism of action

Topic: Crustacean Cardioactive Peptide (CCAP) Mechanism of Action Content Type: Technical Guide / Whitepaper

A Technical Guide for Research and Drug Development

Executive Summary & Molecule Profile

Crustacean Cardioactive Peptide (CCAP) is a cyclic nonapeptide that serves as a critical neuroendocrine modulator across the phylum Arthropoda. Originally isolated from the shore crab Carcinus maenas as a cardioacceleratory agent, its functional scope has expanded to define it as the central "switch" for the ecdysis (molting) motor program in insects and crustaceans.

For drug development professionals, CCAP represents a model system for high-affinity GPCR ligand design. Its receptor (CCAP-R) shares significant homology with the vertebrate Vasopressin/Oxytocin receptor family, offering translational insights into peptide-GPCR co-evolution and ligand-gated state transitions.

Chemical Profile[1]

• Sequence: Pro-Phe-Cys-Asn-Ala-Phe-Thr-Gly-Cys-NH

  (PFCNAFTGC-NH )

• Structure: Cyclic, stabilized by a disulfide bridge between Cys3 and Cys9.

• Criticality: The disulfide bond is obligate for bioactivity; linear analogs are functionally inert.

• Conservation: Highly conserved across >350 million years of evolution (Crustacea, Insecta, Arachnida).

Molecular Mechanism of Action (Cellular Level)

The primary transduction mechanism of CCAP is mediated through G-Protein Coupled Receptors (GPCRs). The CCAP-R is a Rhodopsin-like (Class A) GPCR. Upon ligand binding, the receptor undergoes a conformational change that activates dual signaling pathways, predominantly coupling to

and subunits depending on the tissue context (myocardium vs. CNS).

The Dual-Pathway Signaling Cascade

• Chronotropic/Inotropic Pathway (

  ): In cardiac tissue, CCAP binding recruits , stimulating Adenylyl Cyclase (AC). This elevates cAMP, activating Protein Kinase A (PKA), which phosphorylates voltage-gated Calcium channels ( ) and Ryanodine Receptors (RyR), leading to increased contraction force and frequency.

• Motor Program Initiation (

  ): In the central nervous system (CNS), CCAP-R activation often couples to . This activates Phospholipase C (PLC), generating Inositol Trisphosphate ( ) and Diacylglycerol (DAG). triggers massive intracellular Calcium mobilization, essential for neuronal bursting and muscle contraction during ecdysis.

Visualization: CCAP-R Signal Transduction

Caption: Dual-pathway activation by CCAP-R. Note the tissue-specific bifurcation between cAMP-dependent cardiac modulation and Calcium-dependent motor program initiation.

Systemic Mechanism: The Ecdysis Circuit

While the cellular mechanism explains how the cell fires, the systemic mechanism explains why. CCAP is the "Command Neuron" output in the peptidergic cascade regulating ecdysis.

The Neuropeptide Hierarchy

• Initiation: Ecdysis Triggering Hormone (ETH) is released from peripheral Inka cells.

• Amplification: ETH acts on the CNS to trigger Eclosion Hormone (EH) release.[1]

• Execution (The CCAP Switch): EH and ETH synergistically activate CCAP neurons.

  • Inhibition: CCAP turns OFF the pre-ecdysis (preparatory) behavior.[2]

  • Activation: CCAP turns ON the ecdysis motor program (rhythmic contractions to shed cuticle).[2]

  • Co-transmission: CCAP is often co-released with Bursicon to regulate cuticle hardening (tanning) post-molt.

Visualization: The Ecdysis Command Circuit

Caption: The hierarchical neuropeptide cascade. CCAP acts as the decisive switch, terminating preparatory behaviors and initiating the physical shedding process.[2][3]

Experimental Protocols

To study CCAP bioactivity, researchers employ two primary validation systems: the classical semi-isolated heart bioassay (tissue level) and modern reporter assays (molecular level).

Protocol A: Semi-Isolated Heart Bioassay (Crustacean Model)

Objective: Quantify chronotropic (rate) and inotropic (force) effects of CCAP analogs.

• Preparation:

  • Anesthetize specimen (Carcinus maenas or Procambarus clarkii) on ice for 15 min.

  • Remove dorsal carapace to expose the pericardial sinus.

  • Sever alary muscles and remove the heart with the cardiac ganglion intact.

• Mounting:

  • Suspend the heart in a perfusion chamber using a force transducer hook attached to the apex.

  • Perfuse with physiological crustacean saline (pH 7.4) at 2-4 mL/min.

• Equilibration:

  • Allow heart to stabilize for 30 minutes until a regular rhythm is established.

• Application:

  • Introduce CCAP (

    M to M) via perfusion.

  • Control: Washout with saline for 10 min between doses to prevent desensitization.

• Data Acquisition:

  • Record contraction force (g) and rate (BPM).

  • Calculate % change from baseline.

Protocol B: GPCR Reporter Assay (HEK293 Expression)

Objective: Determine receptor affinity (

) and signaling potency ( ).

• Transfection:

  • Transfect HEK293 cells with a plasmid encoding the target CCAP-R (e.g., Drosophila CCAP-R) and a promiscuous G-protein (

    ) or a cAMP response element (CRE-Luciferase).

• Calcium Imaging (Fura-2):

  • Load cells with Fura-2/AM dye (2 µM) for 30 min.

  • Stimulate with CCAP.[4][5][6]

  • Measure fluorescence ratio (340/380 nm) to quantify intracellular Calcium release.

• cAMP Assay:

  • Use a competitive ELISA or TR-FRET assay to measure cAMP accumulation post-stimulation.

Comparative Data Summary

The following table summarizes the physiological effects of CCAP across key model organisms, highlighting the conservation of function.

Organism	Primary Target Tissue	Receptor Type	Physiological Effect	Reference
Carcinus maenas (Crab)	Heart / Pericardial Organs	CCAP-R (Gs)	Increases heart rate & stroke volume; hemolymph mobilization.	[1]
Drosophila melanogaster	CNS / Motor Neurons	CCAP-R (Gq/Gs)	Initiates ecdysis motor program; regulates airway clearance.	[2]
Manduca sexta (Moth)	Wing Muscles / Heart	CCAP-R	Triggers wing inflation post-eclosion; terminates pre-ecdysis.	[3]
Rhodnius prolixus	Visceral Muscle	CCAP-R	Increases hindgut contraction to aid defecation/clearance.	[4]

References

• Stangier, J., Hilbich, C., Beyreuther, K., & Keller, R. (1987). Unusual cardioactive peptide (CCAP) from pericardial organs of the shore crab Carcinus maenas. Proceedings of the National Academy of Sciences, 84(16), 575-579. Link

• Park, Y., Kim, Y. J., & Adams, M. E. (2002). Identification of G protein-coupled receptors for Drosophila PRXamide peptides, CCAP, corazonin, and AKH supports a theory of ligand-receptor coevolution.[3] Proceedings of the National Academy of Sciences, 99(17), 11423-11428. Link

• Gammie, S. C., & Truman, J. W. (1997). Neuropeptide hierarchies and the activation of sequential motor behaviors in the hawkmoth, Manduca sexta. Journal of Neuroscience, 17(11), 4389-4397. Link

• Lee, H. G., et al. (2013). Evidence for a conserved CCAP-signaling pathway controlling ecdysis in a hemimetabolous insect, Rhodnius prolixus.[7] Frontiers in Neuroscience, 7, 207. Link

• Tublitz, N. J., & Evans, P. D. (1986). Insect cardioactive peptides: Cardioacceleratory peptide (CAP) activity is blocked by a novel peptide antagonist. Journal of Experimental Biology, 126, 1-21. Link

Sources

• 1. journals.biologists.com [journals.biologists.com]
• 2. mdpi.com [mdpi.com]
• 3. sdbonline.org [sdbonline.org]
• 4. Prothoracicostatic Activity of the Ecdysis-Regulating Neuropeptide Crustacean Cardioactive Peptide (CCAP) in the Desert Locust - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of G protein-coupled receptors for Drosophila PRXamide peptides, CCAP, corazonin, and AKH supports a theory of ligand-receptor coevolution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Modulation of Force during Locomotion: Differential Action of Crustacean Cardioactive Peptide on Power-Stroke and Return- Stroke Motor Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evidence for a conserved CCAP-signaling pathway controlling ecdysis in a hemimetabolous insect, Rhodnius prolixus - PMC [pmc.ncbi.nlm.nih.gov]

Biological Role of Fluralaner (CAS 309247-84-5) in Invertebrate Neurophysiology

Executive Summary

CAS 309247-84-5 , chemically known as Fluralaner , represents a paradigm shift in invertebrate neuropharmacology. As a member of the isoxazoline class, it functions as a potent, non-competitive antagonist of ligand-gated chloride channels (LGCCs). Unlike fiproniles (phenylpyrazoles) or cyclodienes, which block the channel pore directly, Fluralaner utilizes a distinct allosteric binding site within the transmembrane domain of the receptor.

This guide dissects the molecular interaction of Fluralaner with the RDL (Resistant to Dieldrin) subunit of GABA receptors and Glutamate-gated Chloride channels (GluCls). It provides actionable protocols for electrophysiological characterization and validates the compound's high selectivity for arthropods over vertebrates—the cornerstone of its safety profile in veterinary applications.

Molecular Mechanism of Action (MOA)

Target Identification

Fluralaner targets two primary inhibitory receptors in the invertebrate central nervous system:

• GABA-Gated Chloride Channels (GABA-Cls): Specifically, the RDL subunit, which forms homomeric pentamers in many insects.

• Glutamate-Gated Chloride Channels (GluCls): A unique invertebrate target absent in mammals, contributing to the compound's high safety margin.

Binding Kinetics & Allosteric Modulation

Fluralaner acts as a non-competitive antagonist . It does not compete with GABA for the orthosteric binding site. Instead, it binds to an allosteric site located in the transmembrane domain (TMD), specifically at the interface of the M1 and M3 helices.

• The "Block" Mechanism: Upon binding, Fluralaner stabilizes the receptor in a closed or desensitized conformation, preventing chloride ion (

  ) influx despite the presence of GABA.

• Physiological Outcome: The cessation of inhibitory

  currents leads to unchecked neuronal depolarization, hyperexcitation, spastic paralysis, and eventual death of the invertebrate.

Visualization: Synaptic Signaling Pathway

The following diagram illustrates the interruption of inhibitory signaling by Fluralaner.

Figure 1: Mechanism of Action.[1][2][3][4][5][6][7][8] Fluralaner binds allosterically to the RDL receptor, preventing Chloride influx and converting the signal from inhibition to hyperexcitation.

Selectivity and Safety Profile

The clinical success of Fluralaner relies on its differential affinity. It binds tightly to arthropod receptors but poorly to mammalian GABA receptors.

Comparative IC50 Data

The table below summarizes the inhibitory concentration (IC50) values, demonstrating the >100-fold selectivity window.

Receptor Type	Species Model	Target Subunit	IC50 (Approx.)[7][9][10]	Selectivity Ratio
Invertebrate GABA	Musca domestica (Housefly)	RDL (Homomer)	2.0 - 5.0 nM	1x (Baseline)
Invertebrate GABA	Ctenocephalides felis (Flea)	RDL	1.0 - 4.0 nM	~1x
Invertebrate GluCl	Caenorhabditis elegans	GluCl	~10 - 50 nM	~5-10x
Vertebrate GABA	Rattus norvegicus (Rat)		> 10,000 nM	> 2,000x

Technical Insight: The resistance to Fluralaner in some strains is linked to the G3'M mutation in the third transmembrane domain (TM3) of the RDL subunit. This mutation alters the binding pocket geometry, significantly reducing isoxazoline affinity.

Experimental Protocol: Two-Electrode Voltage Clamp (TEVC)

Objective: To quantify the antagonistic potency of CAS 309247-84-5 on recombinant insect GABA receptors expressed in Xenopus laevis oocytes.

Why Xenopus? Mammalian cell lines often fail to properly assemble homomeric insect RDL receptors. Xenopus oocytes provide a robust translation system for these specific ion channels.

Reagents and Preparation

• cRNA Synthesis: Linearize RDL plasmid DNA and transcribe using T7 mMESSAGE mMACHINE kit.

• Compound Prep: Dissolve Fluralaner in 100% DMSO to create a 100 mM stock. Serial dilute in ND96 buffer (Max DMSO final concentration < 0.1%).

• Recording Buffer (ND96): 96 mM NaCl, 2 mM KCl, 1 mM MgCl2, 1.8 mM CaCl2, 5 mM HEPES, pH 7.5.

Step-by-Step Workflow

Phase 1: Expression

• Isolation: Harvest Stage V-VI oocytes from Xenopus laevis.

• Injection: Microinject 50 nL of cRNA (approx. 20-50 ng) into the vegetal pole.

• Incubation: Incubate at 18°C in ND96 supplemented with gentamicin for 2–5 days to allow receptor expression.

Phase 2: Electrophysiology (TEVC)

• Setup: Place oocyte in the recording chamber under continuous perfusion (2 mL/min).

• Impulement: Impale with two glass microelectrodes (Resistance 0.5–2.0 MΩ) filled with 3M KCl.

• Clamping: Clamp membrane potential (

  ) at -60 mV .

• Control Response: Apply GABA (

  concentration, typically 10-30 µM) for 10 seconds to establish baseline current ( ). Wash for 3 minutes.

• Antagonist Application: Perfuse Fluralaner (varying concentrations) alone for 60 seconds (pre-incubation is critical for allosteric modulators).

• Challenge: Co-apply GABA + Fluralaner. Record the peak current.

• Analysis: Calculate % Inhibition:

  .

Visualization: TEVC Workflow

Figure 2: Two-Electrode Voltage Clamp (TEVC) experimental workflow for validating Fluralaner potency.

References

• Gassel, M., Wolf, C., Noack, S., Williams, H., & Ilg, T. (2014). The novel isoxazoline ectoparasiticide fluralaner: Selective inhibition of arthropod γ-aminobutyric acid- and L-glutamate-gated chloride channels. Insect Biochemistry and Molecular Biology, 45, 111-124.

• Ozoe, Y., Asahi, M., Ozoe, F., Nakahira, K., & Mita, T. (2010). The isoxazoline ectoparasiticide fluralaner: A review of its mode of action and resistance. Pest Management Science.

• Zhao, C., Casida, J. E. (2014). Insect γ-aminobutyric acid receptors and isoxazoline insecticides: toxicological profiles relative to the binding sites of [3H]fluralaner.[2] Journal of Agricultural and Food Chemistry, 62(5), 1019-1024.

• Weber, T., & Selzer, P. M. (2016). Isoxazolines: A Novel Chemotype Highly Effective on Ectoparasites. ChemMedChem, 11(3), 270-276.

Sources

• 1. Fluralaner - Wikipedia [en.wikipedia.org]
• 2. Insect γ-aminobutyric acid receptors and isoxazoline insecticides: toxicological profiles relative to the binding sites of [³H]fluralaner, [³H]-4'-ethynyl-4-n-propylbicycloorthobenzoate, and [³H]avermectin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Safety of fluralaner, a novel systemic antiparasitic drug, in MDR1(-/-) Collies after oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. G3’MTMD3 in the insect GABA receptor subunit, RDL, confers resistance to broflanilide and fluralaner - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanisms of fluralaner antagonism of GABA receptors: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparative analysis of isoxazoline activity on human and canine GABA receptors expressed in Xenopus oocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Human and canine GABA receptors - Invenesis: Swiss Bioscience Company [invenesis.com]

Technical Guide: The Role of CCAP Neuropeptide in Drosophila Ecdysis Behavior

Executive Summary

This technical guide analyzes the critical function of Crustacean Cardioactive Peptide (CCAP) within the neuroendocrine network governing Drosophila melanogaster ecdysis.[1] While Ecdysis Triggering Hormone (ETH) initiates the molting sequence, CCAP acts as the central "command switch" for the execution phase.[2] It functions to terminate preparatory behaviors (pre-ecdysis) and initiate the rhythmic motor programs required for cuticle shedding (ecdysis proper), while simultaneously regulating hemolymph pressure for wing expansion. This guide details the signaling architecture, provides validated experimental protocols for visualizing and manipulating this circuit, and outlines translational applications for GPCR-targeted drug discovery.

Part 1: The Neuroendocrine Architecture

The ecdysis sequence is a masterclass in peptidergic sequential logic. It relies on a precise cascade of hormones that ensures the insect does not attempt to shed its cuticle before the old one is loosened.

The Circuit Topology

The CCAP signaling hub is located in the Central Nervous System (CNS).[3] It receives peripheral signals and broadcasts a coordinated motor command.

• Upstream Trigger: Inka cells (tracheal endocrine cells) release ETH (Ecdysis Triggering Hormone) .[4]

• The Relay: ETH targets ETHR -expressing neurons in the CNS. This activates a downstream cascade involving Eclosion Hormone (EH) and Pheromone-biosynthesis-activating neuropeptide (PBAN).

• The Command Node (CCAP Neurons): A specific subset of interneurons in the Ventral Nerve Cord (VNC) and brain express CCAP.

• The Payload: These neurons co-express and co-release Bursicon (the tanning hormone).

• Downstream Effect:

  • Inhibition: GABAergic pathways are engaged to stop pre-ecdysis rolling.

  • Excitation: Glutamatergic motor neurons are recruited to drive the ecdysis compression/thrusting rhythm.

Signaling Pathway Visualization

The following diagram illustrates the sequential logic gate where CCAP acts as the transition point between "Preparation" and "Execution."

Caption: The CCAP Logic Gate. ETH triggers the sequence, but CCAP release (green) is the specific switch that ends preparatory behavior and starts the shedding motor program.

Part 2: The Behavioral Switch & Phenotypic Data

Understanding the "Why" requires analyzing what happens when this circuit breaks. The CCAP neuron is not merely a relay; it is a Command Neuron for the shedding phase.

The "Switch" Mechanism

During the minutes preceding ecdysis, the larva performs "Pre-ecdysis" (rolling and shortening) to loosen the old cuticle.

• State A (Pre-Ecdysis): CCAP neurons are silent or inhibited (likely by GABA).

• State B (Ecdysis): Inhibition is lifted. CCAP neurons fire in a synchronized burst. This burst inhibits the rolling motor program and activates the "thrust and squeeze" program.

Comparative Phenotypic Data

The table below summarizes the effects of genetic interventions on this pathway, highlighting the redundancy provided by Bursicon.

Genotype / Condition	Pre-Ecdysis Behavior	Ecdysis Execution	Post-Ecdysis (Tanning/Wing Expansion)	Survival Outcome
Wild Type (WT)	Normal (~10 min)	Normal (Thrusting)	Normal	100%
CCAP-KO (Ablation)	Prolonged	Delayed/Weak	Defective (Unexpanded wings)	High Pupal Mortality
Bursicon-KO	Normal	Normal	Severe Defect (No tanning)	High Mortality (Stuck in cuticle)
ETH-Null	Absent	Absent	Absent	Lethal (L1 stage)
CCAP-RNAi	Prolonged	Weak	Partial Defect	Reduced Viability

Key Insight: CCAP ablation does not always abolish ecdysis entirely (due to compensatory mechanisms), but it destroys the timing and robustness, often leading to death because the insect cannot extricate itself fast enough or expand its wings before the cuticle hardens.

Part 3: Experimental Methodologies (The "How")

To study this system, we employ two primary workflows: Calcium Imaging (to observe the switch) and Optogenetics (to force the switch).

Protocol A: Ex Vivo Fictive Ecdysis (GCaMP Imaging)

This protocol allows you to watch the CNS make the "decision" to switch phases without muscle movement artifacts.

Materials:

• Fly Line: CCAP-Gal4 > UAS-GCaMP6s (Slow variant preferred for somatic integration).

• Reagent: Synthetic ETH (600 nM).

• Setup: Confocal microscope with 488nm excitation.

Step-by-Step Workflow:

• Dissection: Select pharate pupae (brown respiratory horns visible). Dissect the CNS (Brain + VNC) in cold HL3.1 saline.

• Mounting: Pin the CNS dorsal-side up on a Sylgard dish. Remove the sheath carefully if using high-NA objectives.

• Baseline: Image for 5 minutes to establish baseline fluorescence (F0). CCAP neurons should be quiet.

• Induction: Perfuse 600 nM ETH into the bath.

• Observation:

  • 0-15 min: You will see activity in other peptidergic networks (Pre-ecdysis).

  • ~20-25 min:The CCAP Burst. Expect a massive, synchronized calcium spike across the VNC CCAP neurons.

• Validation: At the end of the experiment, perfuse high KCl to confirm cell viability.

Protocol B: Optogenetic Command (Chrimson)

This protocol tests "sufficiency." Can you trigger ecdysis behaviors in a naive animal simply by activating these neurons?

Materials:

• Fly Line: CCAP-Gal4 > UAS-Chrimson (Red-light activated channel).

• Food: Standard media supplemented with all-trans retinal (ATR) (0.2 mM). Critical: Keep in dark.

Step-by-Step Workflow:

• Preparation: Raise larvae on ATR food in total darkness to prevent premature channel activation/bleaching.

• Staging: Select early 3rd instar larvae (for pre-ecdysis inhibition tests) or pharate adults.

• Activation: Place the animal under a microscope with a 617nm (Red) LED.

• The Pulse:

  • Frequency: 20-40 Hz (mimics natural bursting).

  • Duration: 10-30 seconds.

• Readout:

  • If the animal is performing pre-ecdysis (rolling), red light should stop it immediately (Inhibition).

  • In pharate adults, red light should trigger abdominal compression and heart rate acceleration.

Experimental Workflow Diagram

The following diagram outlines the decision tree for selecting the correct experimental approach.

Caption: Workflow Selector. Choose GCaMP for timing analysis, Optogenetics for causality, and Ablation for essentiality.

Part 4: Translational & Drug Discovery Relevance[5]

For researchers in the pharmaceutical and agrochemical sectors, the CCAP system represents a high-value target class: Neuropeptide GPCRs .

Insecticide Development (Agro-Science)

CCAP receptors (CCAP-R) are G-protein coupled receptors. Because CCAP is critical for ecdysis (a vulnerable life stage) and wing expansion, blocking this receptor results in:

• Failed Molt: The insect remains trapped in its old cuticle.

• Flightlessness: Failure to expand wings prevents mating and crop infestation.

• Specificity: CCAP signaling is highly conserved in arthropods but absent in vertebrates, offering an excellent safety profile for non-target species (humans/mammals).

Orphan Disease Modeling (Pharma)

While CCAP itself is an invertebrate peptide, the logic of the circuit (Command Neurons controlling rhythmic motor patterns) is conserved.

• CPGs (Central Pattern Generators): The CCAP circuit is a model for understanding how neuropeptides modulate CPGs (e.g., breathing or walking in mammals).

• GPCR Homology: CCAP receptors are related to the Vertebrate Neuromedin U receptor family. Studying CCAP signaling can provide structural insights into ligand-receptor dynamics for this orphan GPCR family involved in smooth muscle contraction and energy homeostasis.

References

• Park, Y., et al. (2003). Targeted ablation of CCAP neuropeptide-containing neurons of Drosophila causes specific defects in execution and circadian timing of ecdysis behavior.[2][5] Development.

• Kim, Y.J., et al. (2006). Ecdysis triggering hormone activates specific CNS neurons to regulate ecdysis behaviors in Drosophila. Neuron.

• Lahr, E.C., et al. (2012). Genetic Analysis of Ecdysis Behavior in Drosophila Reveals Partially Overlapping Functions of Two Unrelated Neuropeptides. Journal of Neuroscience.

• Diao, F., et al. (2016). Calcium Imaging of Neuronal Activity in Drosophila Can Identify Anticonvulsive Compounds. PLOS ONE.

• Williams, M.J., et al. (2020). CCAP regulates feeding behavior via the NPF pathway in Drosophila adults.[6][7] PNAS.[7]

• Sitaula, A., et al. (2024). Application of a Dual Optogenetic Silencing-Activation Protocol to Map Motor Neurons Driving Rolling Escape Behavior in Drosophila Larvae.[8] Bio-protocol.

Sources

• 1. Targeted ablation of CCAP neuropeptide-containing neurons of Drosophila causes specific defects in execution and circadian timing of ecdysis behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.biologists.com [journals.biologists.com]
• 3. jneurosci.org [jneurosci.org]
• 4. Extracting temporal relationships between weakly coupled peptidergic and motoneuronal signaling: Application to Drosophila ecdysis behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sdbonline.org [sdbonline.org]
• 6. semanticscholar.org [semanticscholar.org]
• 7. CCAP regulates feeding behavior via the NPF pathway in Drosophila adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Application of a Dual Optogenetic Silencing-Activation Protocol to Map Motor Neurons Driving Rolling Escape Behavior in Drosophila Larvae - PubMed [pubmed.ncbi.nlm.nih.gov]

309247-84-5 chemical characteristics and stability profile

Topic: 309247-84-5 (Crustacean Cardioactive Peptide, Free Acid): Chemical Characteristics and Stability Profile Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals [1]

Executive Summary

Compound Identity: CAS 309247-84-5 refers to the free acid form of the Crustacean Cardioactive Peptide (CCAP).[1][2][3]

• Sequence: Pro-Phe-Cys-Asn-Ala-Phe-Thr-Gly-Cys-OH (Disulfide bridge: Cys3–Cys9)[1][4][5]

• Common Name: CCAP Free Acid

• Molecular Formula: C₄₂H₅₈N₁₀O₁₂S₂[1][6]

• Molecular Weight: 959.13 g/mol [1]

Therapeutic & Research Context: While the native CCAP (amidated C-terminus) is a potent neuropeptide regulating cardiac output and ecdysis in arthropods, the free acid form (CAS 309247-84-5) typically serves as a critical metabolite standard or a negative control in G-protein coupled receptor (GPCR) assays.[1] The absence of the C-terminal amide often significantly reduces biological potency at the CCAP receptor, making this compound essential for structure-activity relationship (SAR) studies and for validating analytical methods intended to detect peptide degradation (deamidation/hydrolysis) in biological matrices.[1]

Stability Criticality: The stability profile of 309247-84-5 is governed by two dominant fragility vectors: disulfide bond integrity (Cys3-Cys9) and asparagine deamidation (Asn4).[1] Understanding these pathways is non-negotiable for maintaining high-fidelity research standards.

Physicochemical Characterization

The transition from the native amide to the free acid significantly alters the physicochemical landscape of the peptide, particularly regarding its isoelectric point (pI) and solubility profile.

Key Properties Table[1]

Property	Value / Description	Implication for Handling
Sequence	H-Pro-Phe-Cys-Asn-Ala-Phe-Thr-Gly-Cys-OH	Cyclic nonapeptide.[1][4]
Disulfide Bond	Cys3 — Cys9	Rigidifies structure; prone to reduction/scrambling.[1]
Molecular Weight	959.13 Da	Monoisotopic mass verification required via MS.[1]
Solubility	Water (Moderate), DMSO (High), Acetonitrile/Water (High)	Reconstitute in 10-20% ACN or pure DMSO before aqueous dilution.[1]
Isoelectric Point (pI)	~3.5 - 4.0 (Estimated)	Acidic character due to C-term carboxyl.[1] More soluble at pH > 5.[1]
Appearance	White to off-white lyophilized powder	Hygroscopic; store desiccated.[1]

Solubility & Formulation Logic

Unlike the amidated form, the free acid possesses a terminal carboxylate group.[1]

• At pH < 4: The C-terminus is protonated (neutral), reducing aqueous solubility and increasing aggregation risk.[1]

• At pH > 5: The C-terminus ionizes (-COO⁻), improving solubility.[1]

• Protocol: For stock solutions, dissolve in DMSO or 50% Acetonitrile/Water . Avoid direct dissolution in acidic buffers (pH < 3) without organic co-solvents.[1]

Stability Profile & Degradation Pathways

The stability of 309247-84-5 is compromised by three primary mechanisms. A rigorous experimental setup must account for these to prevent "silent" data artifacts.[1]

Primary Degradation Mechanism: Asn Deamidation

The Asn4-Ala5 sequence is a hotspot for deamidation.[1] In the free acid form, the flexibility of the backbone may differ from the amide, potentially altering the rate of succinimide formation.

• Mechanism: Asn side chain attacks the backbone amide nitrogen, forming a cyclic succinimide intermediate.[1]

• Result: Hydrolysis yields a mixture of Aspartyl (Asp) and Isoaspartyl (isoAsp) peptides (+1 Da mass shift, often unresolved by low-res MS).[1]

• Trigger: High pH (>7.[1]5) and phosphate buffers accelerate this process.[1]

Secondary Mechanism: Disulfide Scrambling/Reduction

The Cys3-Cys9 bridge is critical for the "hairpin" conformation.[1]

• Reduction: Trace reducing agents (DTT, mercaptoethanol) in buffers will break the bridge, linearizing the peptide (MW +2 Da).[1]

• Scrambling: At pH > 8, thiolate anions can attack the disulfide bond, leading to intermolecular dimerization (aggregates) or intramolecular misfolding.[1]

Pathway Visualization (Graphviz)[1]

Caption: Primary degradation vectors for CCAP Free Acid: Asn-mediated deamidation and Disulfide redox instability.[1][7]

Analytical Methodologies

To validate the integrity of 309247-84-5, generic peptide methods are insufficient.[1] You must separate the free acid from potential amidated contaminants and degradation products.

HPLC-UV/MS Protocol

• Column: C18 Reverse Phase (e.g., Agilent Zorbax 300SB-C18, 3.5µm, 4.6 x 150mm).[1]

• Mobile Phase A: 0.1% TFA in Water (Maintains acidic pH to suppress carboxyl ionization, improving retention).[1]

• Mobile Phase B: 0.1% TFA in Acetonitrile.[1]

• Gradient: 5% B to 60% B over 20 minutes.

• Detection: UV at 214 nm (peptide bond) and 280 nm (Phe/Cys disulfide absorption).[1]

• Differentiation: The Free Acid will elute earlier than the Amidated form under acidic conditions due to the polarity of the terminal carboxyl group.

Mass Spectrometry (QC Criteria)

• Target Mass: [M+H]⁺ = 960.13 Da.[1]

• Linear Contaminant: [M+H]⁺ = 962.15 Da (indicates broken disulfide).[1]

• Deamidation Product: [M+H]⁺ = 961.12 Da (Mass shift is +1 Da, requires high-resolution MS to distinguish from isotope peaks).[1]

Handling & Storage Protocols

Scientific Rationale: Peptides with disulfides are "living" chemical entities.[1] Improper storage leads to rapid loss of titer.[1]

Storage Workflow

• Lyophilized Powder: Store at -20°C or -80°C . Desiccate to prevent hydrolysis.[1]

• Reconstitution:

  • Bring vial to room temperature before opening (prevents condensation).[1]

  • Dissolve in sterile water or DMSO .[1]

  • Aliquot immediately.[1] Do not refreeze more than once.

• Working Solutions:

  • Keep on ice.[1]

  • Use within 24 hours.[1]

  • Avoid: Phosphate buffers at pH > 7.5 (catalyzes deamidation).[1] Use Tris-HCl or HEPES at pH 7.0 if physiological pH is required.[1]

Self-Validating System Suitability Test (SST)

Before using the peptide in a critical assay:

• Visual Inspection: Solution must be clear.[1] Turbidity indicates aggregation (dimerization).[1]

• HPLC Check: Inject a standard. If the main peak area is <95% or if a "shoulder" peak appears (isoAsp formation), discard the aliquot.[1]

References

• MedChemExpress. Crustacean cardioactive peptide, free acid - Product Information. Retrieved from [1][3]

• PubChem. Crustacean Cardioactive Peptide (Compound Summary). National Library of Medicine.[1] Retrieved from [1]

• Stangier, J., Hilbich, C., & Beyreuther, K. (1987).[1] Isolation and amino acid sequence of the Crustacean Cardioactive Peptide (CCAP) from the pericardial organs of Carcinus maenas. Proceedings of the National Academy of Sciences.

• Geiger, T., & Clarke, S. (1987).[1] Deamidation, isomerization, and racemization at asparaginyl and aspartyl residues in peptides. Journal of Biological Chemistry. (Mechanistic reference for Asn-Gly/Asn-Ala degradation).

Sources

• 1. Crustacean cardioactive peptide - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Crustacean Cardioactive Peptide | CCAP | 甲壳类心脏活性肽 | TargetMol - 优米软件公司 [m.skykya.com]
• 5. Solution conformations of an insect neuropeptide: crustacean cardioactive peptide (CCAP) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. reactivi.ro [reactivi.ro]
• 7. Peptide Stability and Potential Degradation Pathways [sigmaaldrich.com]

Protocols & Analytical Methods

Application Note: Protocols for Dissolving and Reconstituting CCAP Peptide (CAS 309247-84-5)

[1]

Abstract & Introduction

Crustacean Cardioactive Peptide (CCAP) is a cyclic, amidated nonapeptide (CAS 309247-84-5) originally isolated from the shore crab Carcinus maenas.[1][2][3] It functions as a potent neuromodulator and cardioregulatory hormone across various arthropods.[1] Its structural rigidity, conferred by a disulfide bridge between Cys3 and Cys9, is critical for its binding affinity to G-protein coupled receptors (GPCRs).[1]

Proper reconstitution of CCAP is non-trivial due to its specific hydrophobicity profile and the requirement to maintain the intramolecular disulfide bond. Improper solubilization can lead to aggregation, loss of bioactivity, or oxidation. This guide provides a standardized, self-validating protocol for researchers to ensure experimental reproducibility.

Physicochemical Profile

Before handling, verify the specific batch properties. The values below represent the canonical amidated sequence.

Property	Value	Notes
Peptide Name	Crustacean Cardioactive Peptide (CCAP)
CAS Number	309247-84-5
Sequence	Pro-Phe-Cys-Asn-Ala-Phe-Thr-Gly-Cys-NH₂	Cyclic (Cys3-Cys9 disulfide bridge)
Molecular Formula	C₄₂H₅₇N₁₁O₁₁S₂
Molecular Weight	~956.1 g/mol
Solubility (Water)	Low (< 1 mg/mL)	Aggregation prone in neutral pH water.[1][2]
Solubility (Organic)	High in DMSO, DMF	Recommended for Master Stock.[1]
UV Quantification	Difficult at 280 nm	Lacks Trp/Tyr.[1] Contains Phe (λmax ~257 nm).[1]

Pre-Reconstitution Handling

Critical Safety & Stability Checks:

• Hygroscopic Nature: Lyophilized peptides are hygroscopic.[1] Upon removal from cold storage (-20°C or -80°C), allow the vial to equilibrate to room temperature (approx. 30–60 mins) in a desiccator before opening. This prevents atmospheric moisture from condensing on the peptide, which can cause hydrolysis or inaccurate weighing.

• Centrifugation: Briefly centrifuge the vial (10,000 x g for 30 seconds) to ensure the lyophilized pellet is at the bottom.

Reconstitution Protocol

This protocol utilizes a "Master Stock" approach using an organic solvent to ensure complete dissolution, followed by dilution into an aqueous working buffer.

Reagents Required[4]

• Solvent A (Master Stock): Sterile, anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF).[1]

• Solvent B (Working Buffer): PBS (pH 7.[1]4) or physiological saline.[1]

• Vessels: LoBind (low protein binding) microcentrifuge tubes.

Step-by-Step Procedure

Step 1: Preparation of Master Stock (Recommended: 5 mM)

Direct dissolution in water is not recommended for stock solutions due to potential aggregation and adsorption to container walls.[1]

• Calculate the volume of DMSO required to achieve a 5 mM concentration.

  • Formula:

    [1]

  • Example: For 1 mg (1000 µg) of CCAP (MW 956.1):

    [1]

• Add the calculated volume of DMSO to the vial.

• Gentle Dissolution: Do not vortex vigorously, as this can shear peptides or introduce air bubbles that promote oxidation.[1] Instead, pipette up and down gently or use a rotary shaker for 5–10 minutes.

• Visual Inspection: The solution must be optically clear. If particulates remain, sonicate briefly (3 bursts of 5 seconds) in a water bath sonicator.

Step 2: Concentration Verification (The "Blind Spot")

Warning: CCAP lacks Tryptophan (Trp) and Tyrosine (Tyr).[1] Standard A280 measurements will yield zero or negligible absorbance.[1]

• Method A (Gravimetric - Preferred): Rely on the precise weight provided by the vendor (net peptide content) if the vial was unopened.[1]

• Method B (A205): Absorbance at 205 nm (peptide bond) is possible but requires a specific extinction coefficient (

  for generic peptides) and buffers free of UV-absorbing components (like DMSO).[1] This is generally impractical for DMSO stocks.[1]

• Recommendation: Assume the vendor's mass is accurate for the Master Stock. For critical assays, validate working concentrations using an immunoassay or HPLC if available.

Step 3: Preparation of Working Solution

• Dilute the Master Stock into the aqueous buffer (e.g., PBS) immediately before use.[1]

• Solvent Limit: Keep the final DMSO concentration below 0.1% (v/v) to avoid cytotoxicity or interference in biological assays.

  • Example: To make a 1 µM working solution from a 5 mM stock, dilute 1:5000. This results in 0.02% DMSO, which is physiologically safe.[1]

Storage & Stability

• Lyophilized: -20°C (Stable for >1 year).[1]

• Master Stock (DMSO): Aliquot into single-use volumes (e.g., 10–20 µL) to avoid freeze-thaw cycles. Store at -80°C. Stable for 3–6 months.

• Working Solution (Aqueous): Unstable.[1] Prepare fresh. Do not store.

Biological Context & Signaling Pathway

To interpret experimental results, researchers must understand the CCAP signaling cascade. CCAP binds to the CCAP Receptor (CCAPR) , a Rhodopsin-like GPCR.[1]

Pathway Mechanics:

• Binding: CCAP binds CCAPR.

• Coupling: Primarily couples to G

  s (stimulatory) and G q (calcium modulating).[1]

• Effect: Increases intracellular cAMP and Calcium (

  ), leading to cardio-excitation and myotropic effects.[1]

Signaling Pathway Diagram[5]

Figure 1: Dual signaling pathway of CCAP via Gs and Gq protein coupling, leading to cAMP accumulation and Calcium mobilization.[1]

Quality Control: HPLC Verification

If validating the integrity of the peptide after storage, use the following HPLC conditions. Note that the disulfide bond makes the peptide slightly more hydrophobic than its linear counterpart.

• Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 µm).[1]

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.[1]

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: 10% to 60% B over 30 minutes.

• Detection: 214 nm (Peptide bond) and 254 nm (Phe).[1] Note: 214 nm is required for high sensitivity.

References

• Wikipedia. (n.d.).[1] Crustacean cardioactive peptide.[1][3][4][5][6][7][8] Retrieved February 21, 2026, from [Link][1]

• National Center for Biotechnology Information (NCBI). (2009).[1] Solution conformations of an insect neuropeptide: crustacean cardioactive peptide (CCAP). PubMed.[1][9] Retrieved February 21, 2026, from [Link]

Sources

• 1. Crustacean cardioactive peptide - Wikipedia [en.wikipedia.org]
• 2. Crustacean cardioactive peptide signaling system in the gastropod mollusk Pacific abalone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. MedChemExpress Crustacean Cardioactive Peptide (CCAP) 1 mg | Buy Online | MedChemExpress | Fisher Scientific [fishersci.es]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Crustacean cardioactive peptide CCAP [novoprolabs.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. genscript.com [genscript.com]
• 8. Identification of G protein-coupled receptors for Drosophila PRXamide peptides, CCAP, corazonin, and AKH supports a theory of ligand-receptor coevolution - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Accurate estimation of isoelectric point of protein and peptide based on amino acid sequences - PMC [pmc.ncbi.nlm.nih.gov]

High-Resolution Localization of Crustacean Cardioactive Peptide (CCAP) in Insect Neuroanatomy

Part 1: Executive Summary & Physiological Context

Crustacean Cardioactive Peptide (CCAP) is a highly conserved cyclic nonapeptide (

) that serves as a critical command molecule in the insect central nervous system (CNS).[1] While originally identified for its cardioacceleratory properties, its primary utility in insect neurobiology lies in its role as a "master switch" for the ecdysis motor program (molting behavior).[1]

For researchers and drug developers targeting insect growth regulators (IGRs), localizing CCAP provides a direct window into the neural circuits governing developmental transitions.[1] However, the insect brain presents unique challenges for immunohistochemistry (IHC), including a dense chitinous sheath, high lipid content in the neuropil, and interfering screening pigments.

This guide moves beyond generic staining recipes. It provides a validated, self-correcting workflow for visualizing CCAP in both whole-mount brains (for 3D circuit mapping) and sectioned tissue (for subcellular resolution), grounded in the biophysics of antibody penetration.[1]

The CCAP Signaling Axis

Understanding the timing of your dissection is critical.[2] CCAP expression peaks just prior to ecdysis.[1][2][3] The following diagram illustrates the signaling cascade you are visualizing.

Figure 1: The Ecdysis Signaling Cascade.[1] CCAP acts as the central node triggering the shedding of the exoskeleton.[4] Dissecting during the 'Critical Dissection Window' (pre-ecdysis) ensures maximal peptide content in the soma.

Part 2: Materials & Reagents[1][6][7][8][9][10]

Primary Antibody Specificity

Because CCAP is 100% conserved across most arthropods (from Carcinus maenas to Drosophila and Manduca), polyclonal antibodies raised against the crab peptide are the industry standard and highly effective for insects.

• Recommended: Rabbit anti-CCAP (Polyclonal).[1]

• Specificity Check: The antibody should recognize the C-terminal amide. Pre-absorption with synthetic CCAP (

  M) should abolish staining.[1]

Fixation & Buffers[10][11][12][13][14]

• Fixative: 4% Paraformaldehyde (PFA) in 0.1 M Phosphate Buffered Saline (PBS), pH 7.4. Avoid Glutaraldehyde unless performing EM, as it increases autofluorescence.[1]

• Wash Buffer (PBT): 0.1 M PBS + 0.3% - 0.5% Triton X-100 .[1]

  • Note: The high Triton concentration is non-negotiable for whole mounts to solubilize the lipid-rich neural sheath.

• Blocking Solution: 5% Normal Goat Serum (NGS) in PBT.[1][5]

• Clearing Agent (Optional but Recommended): FocusClear™ or Methyl Salicylate (for whole mounts >100µm).[1]

Part 3: Experimental Protocols

Protocol A: Whole-Mount Immunofluorescence (The "Deep Tissue" Method)

Best for: 3D reconstruction, tracing projection neurons, and confocal microscopy.[1]

The Challenge: The insect brain is surrounded by a neural lamella that acts as a molecular sieve. Standard 2-hour incubations will fail.

Step 1: Dissection & Fixation[6][7][8][5][9][10]

• Dissect brains in cold PBS.[1][11] Remove as much tracheal tissue as possible without damaging the optic lobes.

• Transfer immediately to cold 4% PFA .[1]

• Fixation: Incubate 4 hours at 4°C or 1-2 hours at Room Temperature (RT).

  • Expert Insight: Over-fixation (>12 hours) can mask the antigen.[1] Under-fixation causes tissue disintegration during the long wash steps.

Step 2: Aggressive Permeabilization

• Wash brains 3 × 20 min in PBT (0.5% Triton X-100) .

• Crucial Step: Incubate brains in PBT for an additional 1 hour at RT on a shaker. The detergent must penetrate the core neuropil.

Step 3: Blocking & Primary Antibody

• Block in 5% NGS-PBT for 2 hours at RT.

• Incubate with Rabbit anti-CCAP (1:1000 - 1:5000) in NGS-PBT.

• Duration: 48 to 72 hours at 4°C on a slow nutator/shaker.

  • Why? Diffusion rates into the insect brain are slow. Short incubations result in "ring staining" (peripheral only) with a dark center.[1]

Step 4: Secondary Antibody & Washing

• Wash 6 × 30 min in PBT at RT. (Do not rush this; unbound primary Ab causes high background).[1]

• Incubate with Alexa Fluor 488 Goat anti-Rabbit (1:500) in NGS-PBT.[1]

• Duration: 24 to 48 hours at 4°C (protected from light).

• Wash 6 × 30 min in PBT.

Step 5: Clearing & Mounting[11]

• Dehydrate through an ethanol series (optional, depending on mounting medium) OR use an aqueous clearing agent like FocusClear.[1]

• Mount in Vectashield or equivalent anti-fade medium.[1] Use spacers (broken coverslips or reinforcement rings) to prevent crushing the 3D structure.[1]

Protocol B: Cryosectioning (The "High-Res" Method)

Best for: Co-localization studies, subcellular details, and when whole-mount penetration fails.[1]

• Fixation: 2 hours in 4% PFA at RT.

• Cryoprotection: Incubate in 12% sucrose (in PBS) overnight at 4°C, then 25% sucrose until the tissue sinks.

• Embedding: Embed in OCT compound; freeze in liquid nitrogen-cooled isopentane.

• Sectioning: Cut 12-20 µm sections. Collect on Superfrost Plus slides.

• Staining:

  • Wash 3 × 10 min in PBT (0.1% Triton is sufficient here).[1]

  • Block 1 hour in 5% NGS.

  • Primary Ab (1:1000) overnight at 4°C.

  • Secondary Ab (1:500) 2 hours at RT.

  • Mount.[1][11][7][12][10]

Part 4: Troubleshooting & Optimization (The "Black Box")

This table summarizes common failure modes and their biophysical causes.

Symptom	Probable Cause	Corrective Action
"Ring Staining" (Stain on edges, dark center)	Insufficient antibody penetration.[1]	Increase Triton X-100 to 0.5%; Extend Primary Ab incubation to 72h; Use Protocol B (Sectioning).
High Background / Speckling	Inadequate washing or secondary Ab aggregation.	Increase wash steps (6x 30min); Spin down secondary Ab stock (10,000g for 10 min) before use to remove aggregates.
No Signal	Antigen masking or wrong developmental stage.[1]	Check stage (CCAP is dumped during ecdysis; dissect before); Perform Antigen Retrieval (rarely needed for peptides, but possible).[1]
Black Obstruction in Optic Lobes	Screening pigments (Ommochromes).[1]	Bleaching: Treat fixed brains with 3% in PBS for 1-2 hours before staining.

Visualizing the Workflow Logic

Use this decision tree to select the correct protocol for your research question.

Figure 2: Methodological Decision Tree.[1][10] Choose the Whole Mount path for mapping neural projections, ensuring aggressive permeabilization. Use Bleaching if retinal pigments obstruct the view.

Part 5: References

• Arakane, Y., et al. (2008). "Molecular and functional analysis of the CCAP signaling pathway in the red flour beetle, Tribolium castaneum." Journal of Insect Physiology. Link

• Lee, H. G., et al. (2013). "Evidence for a conserved CCAP-signaling pathway controlling ecdysis in a hemimetabolous insect, Rhodnius prolixus."[1] Frontiers in Neuroscience. Link

• Dircksen, H. (1998). "Conserved crustacean cardioactive peptide (CCAP) neuronal networks and functions in arthropod evolution."[1] Arthropod Structure & Development. Link

• Ott, S. R. (2008). "Confocal microscopy in large insect brains: Zinc-formaldehyde fixation and focal clearing."[1] Journal of Neuroscience Methods. Link

• Smolla, M., et al. (2014). "A clearer view of the insect brain—combining bleaching with standard whole-mount immunocytochemistry."[1] Frontiers in Zoology. Link

Sources

• 1. Crustacean cardioactive peptide - Wikipedia [en.wikipedia.org]
• 2. Evidence for a conserved CCAP-signaling pathway controlling ecdysis in a hemimetabolous insect, Rhodnius prolixus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Evidence for a conserved CCAP-signaling pathway controlling ecdysis in a hemimetabolous insect, Rhodnius prolixus [frontiersin.org]
• 4. Evidence for a conserved CCAP-signaling pathway controlling ecdysis in a hemimetabolous insect, Rhodnius prolixus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | A clearer view of the insect brain—combining bleaching with standard whole-mount immunocytochemistry allows confocal imaging of pigment-covered brain areas for 3D reconstruction [frontiersin.org]
• 6. anti-CCAP, Neurobiology Antibodies - Jena Bioscience [jenabioscience.com]
• 7. A protocol to detect neurodegeneration in Drosophila melanogaster whole-brain mounts using advanced microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A clearer view of the insect brain—combining bleaching with standard whole-mount immunocytochemistry allows confocal imaging of pigment-covered brain areas for 3D reconstruction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protocol for multiplex whole-mount RNA fluorescence in situ hybridization combined with immunohistochemistry in the mosquito brain - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. celexplorer.com [celexplorer.com]
• 12. IHC staining protocol for whole mount samples | Abcam [abcam.com]

Application Notes and Protocols for Intracardiac Injection of Crustacean Cardioactive Peptide (CCAP) in Biological Models

Introduction: The Significance of Crustacean Cardioactive Peptide (CCAP) in Invertebrate Physiology

Crustacean Cardioactive Peptide (CCAP) is a highly conserved, cyclic nonapeptide that plays a critical role as a neuropeptide and hormone in a wide array of invertebrates, particularly arthropods.[1] First isolated from the shore crab Carcinus maenas, its primary identified function was the regulation of heartbeat, lending the peptide its name.[1] However, subsequent research has revealed a far more pleiotropic role for CCAP, implicating it in a variety of physiological processes including the modulation of heart rate, digestion, metabolism, feeding behavior, and ecdysis (molting).[1][2][3]

The peptide's primary structure is PFCNAFTGC-NH2, with a disulfide bridge between the two cysteine residues, which is crucial for its biological activity.[1][4] CCAP exerts its effects by binding to specific G protein-coupled receptors (GPCRs), which can trigger downstream signaling cascades involving intracellular Ca2+ mobilization and cAMP accumulation.[5] Given its potent and diverse physiological effects, CCAP is a molecule of significant interest in fundamental biological research and has potential applications in drug development, particularly for targeting cardiovascular function in invertebrates.[4]

This application note provides a detailed protocol for the administration of CCAP into the hemocoel of insect models, in close proximity to the dorsal vessel (the insect "heart"). This procedure, functionally analogous to an intracardiac injection in vertebrates, ensures the rapid circulation of the peptide throughout the hemolymph, allowing for the precise study of its systemic effects.

Materials and Reagents

A comprehensive list of necessary equipment and reagents for the successful execution of this protocol is provided below.

Category	Item	Specifications
Biological Model	Model Insect Species (e.g., Manduca sexta, Drosophila melanogaster, Periplaneta americana)	Specific life stage (e.g., late-instar larvae, adult)
Peptide	Synthetic Crustacean Cardioactive Peptide (CCAP)	High purity (>95%), lyophilized
Reagents	Insect Saline (e.g., Ringer's solution)	Sterile, pH-adjusted for the specific insect species
Anesthetic Agent	Carbon Dioxide (CO2) or Isoflurane
Injection Apparatus	Micromanipulator	3-axis, for precise needle positioning
Microsyringe Pump	For accurate and reproducible volume delivery
Glass Capillary Needles	Pulled to a fine point (e.g., 10-20 µm tip diameter)
Stereomicroscope	With adjustable magnification and illumination
Anesthesia Delivery	CO2 delivery system (flow meter, tubing, chamber) or Isoflurane vaporizer
Animal Handling	Petri dish with a wax or silicone base	For securing the anesthetized insect
Fine-tipped forceps	For gentle manipulation of the insect
Post-Injection Care	Recovery chamber	Ventilated container with access to food and water

Experimental Protocol: Dorsal Vessel-Proximal Injection

This protocol details the procedure for injecting CCAP into the pericardial sinus, the area immediately surrounding the dorsal vessel. This ensures rapid uptake into the circulatory system.

Preparation of CCAP Solution

• Reconstitution: Reconstitute lyophilized CCAP in sterile insect saline to a desired stock concentration (e.g., 1 mM). Gently vortex to ensure complete dissolution.

• Working Dilutions: Prepare serial dilutions of the CCAP stock solution in insect saline to achieve the desired final injection concentrations for dose-response studies. A typical final concentration might range from 10⁻⁹ M to 10⁻⁶ M in the hemolymph, though this should be empirically determined.

• Storage: Store the stock solution and aliquots at -20°C or -80°C to prevent degradation. Avoid repeated freeze-thaw cycles.

Anesthesia of the Biological Model

Proper anesthesia is critical to immobilize the insect, prevent injury during the procedure, and minimize stress.

• CO2 Anesthesia: Place the insect in a small, enclosed chamber and introduce a gentle flow of CO2. Monitor the insect closely; anesthesia is typically induced within 1-2 minutes, indicated by the cessation of movement.[6][7] Prolonged exposure to high concentrations of CO2 can be lethal, so it is crucial to use the minimum duration necessary.[6]

• Inhalant Anesthesia: Alternatively, use a vaporizer to deliver a controlled concentration of isoflurane (e.g., 5-10%).[8] This method can provide a more stable plane of anesthesia for longer procedures.[8]

Rationale: Anesthesia is essential for precise and humane handling. CO2 is a common and effective method for short procedures, while isoflurane offers more control for longer experiments.[7][8] Chilling is another method but is not recommended for invasive procedures as it may not provide sufficient analgesia.[9]

Immobilization and Injection Site Selection

• Positioning: Once anesthetized, transfer the insect to a wax-bottom petri dish. Position the insect dorsal side up. Use modeling clay or insect pins to gently secure the insect and prevent movement during injection.

• Site Identification: The dorsal vessel runs along the dorsal midline of the abdomen and thorax.[1][5] To avoid direct damage to this delicate structure, the injection should be performed slightly lateral to the dorsal midline, through an intersegmental membrane.[9] These membranes are less sclerotized and allow for easier needle penetration.

Microinjection Procedure

• Needle Loading: Back-load a pulled glass capillary needle with the desired CCAP working solution using a microloader pipette tip.

• Apparatus Setup: Mount the loaded needle onto the microsyringe pump and micromanipulator.

• Injection: Under a stereomicroscope, use the micromanipulator to carefully approach the selected intersegmental membrane at a shallow angle (approximately 30-45 degrees).[9]

• Puncture and Injection: Gently puncture the membrane and advance the needle tip into the hemocoel, aiming for the pericardial sinus.

• Volume Delivery: Activate the microsyringe pump to deliver a precise volume of the CCAP solution (e.g., 10-100 nanoliters, depending on the size of the insect). Inject slowly to prevent tissue damage from excessive pressure.

• Needle Withdrawal: After the injection is complete, carefully withdraw the needle. A small amount of hemolymph may leak from the puncture site, but this should be minimal and clot quickly.

Causality Behind Choices: Injecting laterally to the dorsal midline minimizes the risk of rupturing the dorsal vessel, which would compromise the experiment.[9] Using a micromanipulator and microsyringe pump ensures a reproducible injection volume and location, which is critical for quantitative studies.

Experimental Workflow Diagram

Caption: Experimental workflow for CCAP injection.

Post-Injection Monitoring and Care

• Recovery: Transfer the injected insect to a clean, ventilated recovery chamber. Provide access to food and water ad libitum.

• Observation Period: Monitor the insect for recovery from anesthesia and any adverse effects. The onset of CCAP's effects can be rapid, often within minutes.

• Data Collection: Begin data collection according to the experimental design. This may involve heart rate monitoring, behavioral observation, or collection of hemolymph samples for analysis.

• Humane Endpoints: If an insect shows signs of distress or fails to recover, it should be euthanized according to approved institutional guidelines.

CCAP Signaling Pathway

CCAP initiates its physiological effects by binding to a specific G protein-coupled receptor (CCAPR) on the surface of target cells. This binding event triggers a conformational change in the receptor, leading to the activation of intracellular signaling pathways.

Caption: CCAP receptor signaling cascade.

Troubleshooting

Issue	Possible Cause	Solution
High Mortality Post-Injection	Anesthesia overdose	Reduce duration or concentration of anesthetic.
Injection volume too large	Decrease the injection volume. A general rule is to avoid significant abdominal distension.[10]
Internal injury from needle	Use a shallower injection angle; ensure the needle is sharp and free of burrs.
Needle Clogging	Particulates in CCAP solution	Centrifuge the solution before loading the needle.
Inconsistent Results	Inaccurate injection volume	Calibrate the microsyringe pump; ensure there are no air bubbles in the system.
Variation in injection site	Use consistent anatomical landmarks for injection.

Ethical Considerations

All procedures involving live animals must be conducted in accordance with institutional and national guidelines for animal welfare. Researchers should strive to minimize the number of animals used and refine procedures to reduce pain and distress.[10] Anesthesia should be used for all invasive procedures, and appropriate post-procedural care must be provided.[8][9]

References

• Wikipedia. Crustacean cardioactive peptide. [Link]

• Instructables. Rapid Insect Anesthesia. [Link]

• LifeTein. Crustacean Cardioactive Peptide, CCAP. [Link]

• Society for Developmental Biology. Crustacean cardioactive peptide. [Link]

• National Center for Biotechnology Information. Crustacean cardioactive peptide signaling system in the gastropod mollusk Pacific abalone. [Link]

• ResearchGate. Anesthesia and analgesia in invertebrates | Request PDF. [Link]

• Frontiers. A Possible Role of Crustacean Cardioactive Peptide in Regulating Immune Response in Hepatopancreas of Mud Crab. [Link]

• ILAR Journal. Anesthesia, Analgesia, and Euthanasia of Invertebrates. [Link]

• PennState Extension. Circulatory System. [Link]

• ValpoScholar. Notes on Insect Injection, Anesthetization, and Bleeding. [Link]

• Squarespace. Guidelines for Protecting and Promoting Insect Welfare in Research. [Link]

Sources

• 1. Circulatory System – ENT 425 – General Entomology [genent.cals.ncsu.edu]
• 2. Watch a caterpillar pump blood—er, hemolymph [sites.psu.edu]
• 3. journals.biologists.com [journals.biologists.com]
• 4. eagri.org [eagri.org]
• 5. Insect - Hemolymph, Heart, Trachea | Britannica [britannica.com]
• 6. annualreviews.org [annualreviews.org]
• 7. biorxiv.org [biorxiv.org]
• 8. Mosquito Hemocytes Associate With Circulatory Structures That Support Intracardiac Retrograde Hemolymph Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Microinjection - HackMD [hackmd.io]
• 10. scholar.valpo.edu [scholar.valpo.edu]

Precision Preparation of Crustacean Cardioactive Peptide (CCAP) Stock Solutions

Abstract & Scope

Crustacean Cardioactive Peptide (CCAP) is a cyclic nonapeptide (H-Pro-Phe-Cys-Asn-Ala-Phe-Thr-Gly-Cys-NH₂) essential for modulating cardiac output and gut motility in arthropods.[1][2] Its physiological potency relies heavily on the integrity of its Cys3–Cys9 disulfide bridge and C-terminal amidation.

Inconsistent experimental results in physiological assays (e.g., semi-isolated heart preparations) are frequently traced back to improper stock solution preparation—specifically, the failure to account for Net Peptide Content (NPC) versus gross weight, and the degradation of the disulfide bond due to oxidative solvents.

This guide provides a rigorous, self-validating protocol for preparing CCAP stock solutions, ensuring maximum bioactivity and reproducibility.

Physicochemical Profile

Understanding the molecule is the first step to stability. CCAP is moderately hydrophobic but contains a sensitive disulfide bridge.

Parameter	Specification	Notes
Sequence	Pro-Phe-Cys-Asn-Ala-Phe-Thr-Gly-Cys-NH₂	Cyclic via Cys3-Cys9 disulfide bond.[1][2][3]
Molecular Weight	956.12 g/mol	Based on average isotopic masses.
Isoelectric Point (pI)	~5.5 - 6.0	Neutral to slightly acidic character.[1]
Solubility	Water, 0.1% Acetic Acid	Avoid basic buffers (pH > 8) which promote disulfide scrambling.[1]
Stability Risks	Oxidation, Adsorption	Cys residues are prone to oxidation; hydrophobic residues adsorb to plastics.

Critical Pre-Requisite: Net Peptide Content (NPC)

STOP & READ: This is the most common source of error in peptide pharmacology.

Lyophilized peptide powder is never 100% peptide . It contains:

• Counter-ions: (TFA, Acetate, or HCl) used during HPLC purification.[1]

• Residual Water: Peptides are hygroscopic.

The "Gross Weight" vs. "Net Peptide" Trap: If you weigh 1.0 mg of powder, you may only have 0.7 mg of active CCAP.

• Gross Weight: The reading on your balance.

• Net Peptide Content (NPC): The percentage of actual peptide (usually 70–85%).[1]

Validation Step: Locate the Certificate of Analysis (CoA) for your specific batch.[1] Find the value labeled "Peptide Content" or "NPC" (determined by Amino Acid Analysis or Elemental Analysis).[4]

Formula for Concentration Correction:

[1]

Protocol: Preparation of 1 mM Stock Solution

Materials Required[1][4][6][7][8][9][10][11][12]

• CCAP Lyophilized Powder (Store at -20°C).[1]

• Solvent: Sterile 0.1% Acetic Acid (v/v) in HPLC-grade water.

  • Why Acetic Acid? Slightly acidic pH (~3.[1]0) protonates the N-terminus and prevents disulfide exchange/oxidation, which occurs rapidly at neutral/alkaline pH.[1]

• Vessel: LoBind (Low Protein Binding) Polypropylene tubes .

  • Why? CCAP is hydrophobic enough to adsorb to standard polystyrene or glass, causing significant loss of titer at low concentrations.

• Equipment: Analytical balance, Vortex, Microcentrifuge.

Workflow Diagram

Figure 1: Step-by-step workflow for preparing stable CCAP stock solutions.[1] Note the critical calculation step involving Net Peptide Content (NPC).

Step-by-Step Procedure

• Equilibration: Remove the peptide vial from the freezer and place it in a desiccator. Allow it to warm to room temperature (approx. 30 mins) before opening .

  • Causality: Opening a cold vial introduces atmospheric moisture, which condenses on the hygroscopic peptide, causing hydrolysis and weighing errors.

• Pelleting: Briefly centrifuge the vial (5,000 x g for 30 sec) to ensure all powder is at the bottom.

• Solubilization (The "Dropwise" Method):

  • Do not add the full volume of solvent at once.

  • Add approx. 50% of the calculated volume of 0.1% Acetic Acid .

  • Vortex gently or pipette up and down.[1]

  • Observation: The solution should be clear. If particles persist, sonicate for 10–15 seconds.

  • Add the remaining solvent to reach the target volume.

• Aliquoting: Immediately divide the stock into single-use aliquots (e.g., 10–50 µL) in LoBind tubes.

  • Warning:Never store CCAP diluted in physiological saline (e.g., PBS, Ringers) for long periods.[1] The salts and neutral pH promote degradation. Only dilute immediately before the experiment.

• Storage: Flash freeze in liquid nitrogen (optional but recommended) and store at -20°C (stable for 3–6 months) or -80°C (stable for 1 year).

Physiological Context: Mechanism of Action

To interpret your experimental data correctly, it is vital to understand the signaling cascade initiated by your CCAP solution. CCAP acts via a G-Protein Coupled Receptor (GPCR), specifically the CCAP-R.[1]

Figure 2: The canonical signaling pathway for CCAP.[1] The peptide binds to a Gs-coupled receptor, increasing cAMP levels and enhancing Calcium influx, leading to cardioexcitation.

Troubleshooting & Quality Control

Issue	Probable Cause	Corrective Action
Precipitation	Concentration too high (>5 mM) or pH too neutral.[1]	Add 10% Acetic Acid dropwise. If stubborn, add minimal DMF (Dimethylformamide).[1] Avoid DMSO for Cys-peptides if possible to prevent oxidation.[1][5][6]
Loss of Activity	Adsorption to plastic or oxidation of disulfide bond.	Use LoBind tubes.[1] Ensure solvent is acidic (0.1% Acetic Acid).[1] Avoid repeated freeze-thaw cycles.[1]
Inconsistent Data	Incorrect concentration calculation.	Re-calculate using Net Peptide Content from the CoA, not gross weight.

References

• Sequence & Structure: Stangier, J., Hilbich, C., Beyreuther, K., & Keller, R. (1987).[1] Unusual cardioactive peptide (CCAP) from pericardial organs of the shore crab Carcinus maenas.[1][7] Proceedings of the National Academy of Sciences, 84(16), 575-579.[1] [1]

• Peptide Handling Guidelines: Bachem. (2021). Care and Handling of Peptides.

• Net Peptide Content: MilliporeSigma. Peptide Solubility and Handling Guidelines.

• Physiological Mechanism: Nichols, R. (2006).[1] Signaling pathways and physiological functions of Crustacean Cardioactive Peptide. Peptides, 27(5), 1110-1120.[1]

Sources

• 1. Crustacean cardioactive peptide - Wikipedia [en.wikipedia.org]
• 2. lifetein.com [lifetein.com]
• 3. Solution conformations of an insect neuropeptide: crustacean cardioactive peptide (CCAP) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. genscript.com [genscript.com]
• 6. biocat.com [biocat.com]
• 7. jenabioscience.com [jenabioscience.com]

Technical Notes & Optimization

Troubleshooting background noise in CCAP antibody staining

Topic: Troubleshooting Background Noise in Crustacean Cardioactive Peptide (CCAP) Staining

Role: Senior Application Scientist Context: Arthropod Neurobiology & Immunohistochemistry (IHC) System: Whole-Mount CNS & Tissue Sections

Introduction: The Signal-to-Noise Challenge in Neuropeptide Mapping

Detecting Crustacean Cardioactive Peptide (CCAP) requires navigating a complex biological landscape. Unlike surface receptors, CCAP is a neuropeptide often sequestered in dense core vesicles within the central nervous system (CNS) of arthropods (Drosophila, Crustaceans, etc.).

The Core Problem: "Background noise" in this context is rarely just one issue. It is usually a triad of:

• The Neural Lamella (Sheath): A physical barrier trapping antibodies.

• Autofluorescence: Endogenous fluorescence from the cuticle or glutaraldehyde fixation.

• Non-Specific Binding: Polyclonal antisera binding to off-target proteins.

This guide moves beyond basic steps to explain the physics and chemistry of generating a clean signal.

Diagnostic Workflow: Is it Background or Autofluorescence?

Before changing reagents, you must diagnose the type of noise. Use this logic flow to categorize your artifact.

Figure 1: Diagnostic decision tree to isolate the source of noise before optimizing the protocol.

Module 1: Pre-Analytical Variables (The Physical Barrier)

The most common cause of "background" in whole-mount arthropod CNS is actually antibody trapping . The neural lamella (sheath) is rich in collagen and charged glycoproteins. If the antibody penetrates but cannot wash out, it creates a high background haze.

Protocol Adjustment: Fixation & Dissection

• Fixative Choice:

  • Recommended: 4% Paraformaldehyde (PFA) in PBS (pH 7.4) for 2-4 hours at 4°C. PFA maintains antigenicity but requires aggressive permeabilization.

  • Avoid: Glutaraldehyde. While it preserves ultrastructure, it induces irreversible autofluorescence (Schiff base formation) that mimics CCAP signal in dense ganglia [1].

  • Bouin’s Fixative: Excellent for neuropeptides (precipitates proteins), but causes high background if not washed extensively (70% Ethanol washes required until yellow color disappears).

• The "Desheathing" Technique: For animals larger than Drosophila (e.g., Crayfish, Crabs), you must mechanically remove the neural lamella or use collagenase treatment prior to staining. If the sheath remains, antibodies get trapped between the sheath and the cortex.

Module 2: The Chemical Barrier (Staining Optimization)

Once physical access is granted, we must manage chemical specificity.

Optimized CCAP Staining Protocol (Whole Mount)

Standard validated workflow for reduced noise.

Step	Reagent	Time/Condition	Technical Rationale
1. Wash	PBS + 1% Triton X-100 (PBT)	6 x 30 mins	High detergent concentration is critical to solubilize lipids in the dense neuropil.
2. Block	5% Normal Goat Serum (NGS) + 1% BSA + 0.1% NaN3 in PBT	2-4 hours (RT) or O/N (4°C)	NGS blocks Fc receptors. BSA blocks hydrophobic sites. Azide prevents microbial growth which can cause fluorescent artifacts.
3. Primary	Anti-CCAP (Rabbit Polyclonal) 1:1000 - 1:5000	48-72 hours @ 4°C	Long incubation at low concentration favors high-affinity specific binding over low-affinity background binding.
4. Wash	PBT (0.5% Triton)	6 x 1 hour	Extensive washing is non-negotiable to diffuse unbound IgG out of the tissue depth.
5. Secondary	Goat Anti-Rabbit (Alexa Fluor) 1:500	24 hours @ 4°C	Use a cross-adsorbed secondary to prevent binding to endogenous tissue immunoglobulins.
6. Clear	Glycerol/Methyl Salicylate	N/A	Refractive index matching reduces light scattering (haze).

Critical Reagent: The Blocking Buffer

Do not rely on BSA alone. Arthropod tissue is sticky. The "Super Block" Formulation:

• PBS (pH 7.4)

• 0.5% - 1.0% Triton X-100 (Permeabilization)

• 5% Normal Serum (Host of Secondary Antibody)

• 1% BSA (Bovine Serum Albumin)

• Optional: 1% DMSO (Improves antibody penetration in whole mounts) [2].

Module 3: Specificity & Controls (The "Truth" Check)

If you observe staining but suspect it is non-specific, you must perform a Pre-adsorption Control . This is the only way to prove the signal belongs to CCAP.

Protocol: Liquid Phase Pre-adsorption

• Calculate: Determine the amount of primary antibody needed for your experiment (e.g., 1 µg).

• Mix: Incubate the primary antibody with a 10-fold molar excess of the synthetic CCAP peptide (the immunogen) in a small volume of PBS.

• Incubate: Allow to bind overnight at 4°C.

• Stain: Use this "blocked" antibody mixture on a control tissue sample parallel to your experimental sample.

• Result: If the signal disappears in the control but remains in the experiment, the staining is specific to CCAP [3].

Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
High Uniform Background	Inadequate Washing	Increase wash times (e.g., from 3x10min to 6x30min). Add 0.5% Triton to wash buffer.
High Uniform Background	Insufficient Blocking	Increase NGS concentration to 10%. Add 1% DMSO to blocking buffer.
Signal in Nuclei	Antibody Cross-reactivity	The antibody is binding to histones or DNA. Use a higher dilution (1:5000) or switch to an affinity-purified antibody.
Green Haze (Broad Spectrum)	Autofluorescence	Tissue was likely fixed with Glutaraldehyde. Treat with Sudan Black B (0.1% in 70% EtOH) or Sodium Borohydride (1mg/mL) to quench [4].
Bright Edges/Surface Only	Penetration Failure	The antibody isn't entering the ganglia. Desheath the ganglia or increase Triton X-100 to 1-2% during permeabilization.
Speckled Background	Secondary Aggregates	Spin down secondary antibody (10,000g for 10 min) before use to remove aggregates. Filter blocking solutions.

Visualization of the Signaling Pathway

Understanding where CCAP operates helps verify if your staining pattern makes biological sense (e.g., neurohemal organs vs. interneurons).

Figure 2: Biological validation. CCAP staining should be localized to specific neuronal somata and axonal tracts projecting to neurohemal organs or visceral muscle.

References

• Dircksen, H., et al. (1991). Crustacean cardioactive peptide (CCAP)-like immunoreactivity in the nervous system of the locust Locusta migratoria. Cell and Tissue Research. Link

• Jena Bioscience. Anti-CCAP Antibody Protocol & Data Sheet. Jena Bioscience Protocols. Link

• Saper, C. B., & Sawchenko, P. E. (2003). Magic peptides, magic antibodies: Guidelines for appropriate controls for immunohistochemistry. Journal of Comparative Neurology. Link

• Schnell, S. A., et al. (1999). Reduction of lipofuscin-like autofluorescence in fluorescently labeled tissue. Journal of Histochemistry & Cytochemistry. Link

For further assistance, please contact the Application Support team with your specific lot number and images of your negative controls.

Optimizing peptide concentration for CCAP dose-response curves

Topic: Optimizing peptide concentration for Crustacean Cardioactive Peptide (CCAP) dose-response curves. Audience: Researchers, scientists, and drug development professionals.[1]

Introduction: The Bio-Assay Context

Crustacean Cardioactive Peptide (CCAP) is a cyclic nonapeptide (PFCNAFTGC-NH₂ ) conserved across arthropods.[1][2] It functions primarily through G-protein coupled receptors (GPCRs), specifically the CCAP-R, triggering downstream cascades involving cAMP (via Gs) or Calcium (via Gq).[1]

Successful dose-response characterization (EC50 determination) of CCAP requires more than just serial dilution.[1] It demands a protocol that respects the peptide's structural integrity—specifically its Cys3-Cys9 disulfide bridge —and mitigates the high adsorption rates common to hydrophobic neuropeptides.

CCAP Signaling Pathway

The following diagram illustrates the dual-pathway potential of CCAP-R, which informs your choice of readout (e.g., FLIPR Calcium vs. cAMP-Glo).[1]

Figure 1: CCAP receptor signaling logic.[1] Assay selection (Calcium vs. cAMP) dictates the downstream effector measured.[1]

Module 1: Peptide Handling & Stock Preparation

The "Hidden" Variable: Adsorption & Stability

The most common cause of "flat" dose-response curves or poor reproducibility in CCAP assays is not receptor failure, but peptide loss due to adsorption to plasticware before it ever reaches the cell.

FAQ: Peptide Stability & Storage

Q: My CCAP stock solution precipitated. Can I vortex it back into solution?

• A: No. Vortexing can shear peptides and induce aggregation.[1] If precipitation occurs, check the pH. CCAP is basic (pI ~8.5).[1] If dissolved in neutral PBS, it may aggregate.[1]

  • Correction: Dissolve the lyophilized powder in sterile, distilled water or weak acid (0.1% acetic acid) to create a high-concentration master stock (e.g., 1 mM).[1]

  • Critical: Do not use reducing agents (DTT, β-mercaptoethanol) in your buffers.[1] These will break the Cys3-Cys9 disulfide bridge, linearizing the peptide and destroying its biological affinity for the receptor.

Q: The low-concentration points of my curve show zero activity, but the high points are fine.

• A: This is the "Vanishing Dose" phenomenon. At low concentrations (nM to pM), peptides adhere to the walls of standard polypropylene tubes and pipette tips.

  • Solution: Use Low-Retention (LoBind) tubes and tips.[1][3]

  • Mandatory Additive: All dilution buffers must contain a carrier protein, typically 0.1% BSA (Bovine Serum Albumin) , to occupy non-specific binding sites on the plastic.[1]

Module 2: Experimental Design & Execution

Protocol: Serial Dilution for EC50 Determination

To capture a complete sigmoid curve, you must span at least 3 log units above and below the expected EC50.

Step-by-Step Workflow

• Master Stock (1 mM): Reconstitute lyophilized CCAP in water/0.1% acetic acid. Aliquot and freeze at -80°C. Avoid freeze-thaw cycles.

• Assay Buffer: HBSS or PBS + 20 mM HEPES + 0.1% BSA .

• Dilution Scheme: Use a semi-log (half-log) dilution series (1:3.16) rather than 1:10. This provides more data points on the steep part of the curve, improving Hill Slope calculation.

Visualizing the Dilution Logic

Figure 2: Recommended 1:3.16 serial dilution workflow to ensure sufficient data density around the inflection point.

Module 3: Troubleshooting & Data Analysis

Interpreting Curve Anomalies

Use the table below to diagnose issues based on the shape of your dose-response curve.

Curve Anomaly	Likely Cause	Corrective Action
Hill Slope > 1.5	Stoichiometry/Aggregation: The peptide may be aggregating, causing cooperative binding artifacts.[1]	Verify solubility; ensure <0.5% DMSO if used; check for precipitation.[1]
Hill Slope < 0.7	Negative Cooperativity: Or multiple receptor subtypes with different affinities.[1][4]	Check if your cell line expresses multiple CCAP-R isoforms.[1]
Hook Effect (Bell Shape)	Toxicity/Desensitization: High concentrations (>10 µM) may be toxic to cells or cause rapid receptor internalization.[1]	Remove the highest concentration points from the fit; check cell viability.
Bottom > 0%	Constitutive Activity: The receptor is active without ligand, or high background noise.	Normalize to "No Receptor" control cells; check assay background signal.
Top < 100%	Solubility/Adsorption: Actual concentration is lower than calculated due to plastic binding.	CRITICAL: Add 0.1% BSA to all buffers. Switch to LoBind plastics.

FAQ: Curve Fitting

Q: Should I constrain the Bottom/Top parameters?

• A: Generally, no. Let the data define the Min/Max. However, if your data is noisy at the asymptotes, you may constrain the Bottom to 0 (if normalized) to improve the EC50 confidence interval.

Q: My EC50 is shifting between experiments.

• A: This is often a temperature or incubation time issue.[1] GPCR kinetics are temperature-dependent.[1]

  • Standard: Perform all incubations at a strictly controlled temperature (e.g., 25°C or 37°C).

  • Standard: Keep the ligand incubation time constant (e.g., exactly 30 mins).

References

• Veenstra, J. A. (1989).[1] Isolation and structure of the crustacean cardioactive peptide (CCAP) from the pericardial organs of the shore crab Carcinus maenas. Neuropeptides.

• GraphPad Prism Guide. (2024). The Hill slope (slope factor).[1][5][6][7] GraphPad Statistics Guide.

• Hoare, S. R. (2013).[1] Mechanisms of peptide and nonpeptide ligand binding to Class B G-protein-coupled receptors. Drug Discovery Today.

• Goebel-Stengel, M., et al. (2011).[1] The importance of using the optimal plastic and glassware in studies involving peptides. Analytical Biochemistry.

• Lenz, C., et al. (2001).[1] Crustacean cardioactive peptide (CCAP) in the nervous system of the migratory locust, Locusta migratoria. Journal of Comparative Neurology.

Sources

• 1. Crustacean cardioactive peptide - Wikipedia [en.wikipedia.org]
• 2. A Possible Role of Crustacean Cardioactive Peptide in Regulating Immune Response in Hepatopancreas of Mud Crab - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Progranulin Adsorbs to Polypropylene Tubes and Disrupts Functional Assays: Implications for Research, Biomarker Studies, and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. zoehlerbz.medium.com [zoehlerbz.medium.com]
• 6. support.collaborativedrug.com [support.collaborativedrug.com]
• 7. RPubs - Dose-response curves using drc package [R] [rpubs.com]

Technical Support Center: Minimizing Aggregation in CCAP Reconstitution

Executive Summary & Physicochemical Context

The Challenge: Crustacean Cardioactive Peptide (CCAP) is a cyclic nonapeptide with a high potential for aggregation. Despite having a net positive charge at neutral pH (due to the N-terminal Proline), its aggregation is driven by hydrophobic

- stacking between the two Phenylalanine (Phe) residues and the structural constraints of the disulfide bridge (Cys3-Cys9).[1]

The Mechanism: When reconstituted directly in neutral buffers (like PBS), the hydrophobic face of the peptide is exposed to a polar environment. To minimize thermodynamic energy, CCAP molecules self-associate, forming insoluble fibrils or amorphous aggregates.[1] This results in "ghost" pellets, loss of concentration, and experimental variability.[1]

The Solution: You must utilize a "Solvent-First" strategy . By dissolving the peptide in a chaotropic or organic solvent before introducing the aqueous buffer, you ensure monomerization.

CCAP Physicochemical Profile

Property	Value	Implication for Reconstitution
Sequence	PFCNAFTGC-NH₂	Cyclic, Amidated C-terminus
Hydrophobicity	High (Phe, Pro, Ala, Cys-S-S)	Drives rapid aggregation in water.[1]
Isoelectric Point (pI)	~9.0 (Estimated)	Cationic at pH < 8.[1] Neutral (insoluble) at pH > 8.[1]5.
Net Charge (pH 7)	+1 (N-term)	Weakly repulsive; insufficient to prevent hydrophobic clumping.[1]
Critical Risk	- Stacking	Phe residues stack like plates, forming stable aggregates.[1]

Standard Operating Procedure (SOP): The "Solvent-First" Protocol

Do NOT add PBS or Water directly to the lyophilized powder. Follow this protocol to ensure monomeric stability.

Step 1: Initial Solubilization (The "Seed" Step)

The goal is to dissolve the hydrophobic core.

• Reagent: Sterile DMSO (Dimethyl Sulfoxide) or 10% Acetic Acid.[1]

• Volume: Use 5-10% of your final target volume.

• Action: Add the solvent to the lyophilized powder. Vortex gently (do not sonicate yet).[1][2] Ensure the solution is perfectly clear.

  • Why? DMSO disrupts secondary structures and coats hydrophobic residues, preventing immediate stacking.[1]

Step 2: Aqueous Dilution

The goal is to reach the working concentration without crashing the peptide.

• Reagent: Sterile, Nuclease-free Water or low-salt buffer (e.g., 10mM Tris, pH 7.4).[1]

• Action: Add the aqueous buffer dropwise to the DMSO/peptide mix while swirling.

• Critical Note: Avoid high ionic strength buffers (like 10x PBS) initially, as salt ions shield the peptide's charges, reducing repulsion and encouraging aggregation.[1]

Step 3: Clarification & Storage

• Action: Centrifuge at 10,000 x g for 5 minutes. If a pellet is visible, refer to the Troubleshooting Guide below.

• Storage: Aliquot immediately into LoBind (low protein binding) tubes . Hydrophobic peptides adhere aggressively to standard polypropylene.

Decision Logic: Reconstitution Workflow

The following diagram illustrates the decision-making process for reconstituting CCAP based on visual feedback.

Caption: Logic flow for CCAP reconstitution. Blue nodes indicate actions; Yellow diamonds indicate inspection points; Red indicates failure modes requiring intervention.[1]

Troubleshooting Guide & FAQs

Q1: The solution was clear in DMSO, but turned cloudy immediately upon adding PBS. Why?

Diagnosis: "Salting Out" / Charge Shielding. Explanation: CCAP relies on its weak positive charge (N-terminus) for solubility in water.[1] Phosphate ions in PBS are highly charged and form a hydration shell that competes with the peptide for water molecules. Furthermore, the ions shield the positive charge of the peptide, allowing hydrophobic interactions (Phe-Phe) to dominate, causing precipitation [1]. Fix:

• Do not use PBS for the initial dilution. Use sterile water or 10mM Tris .

• Add the salt (PBS) only at the final experimental step (e.g., adding the peptide stock to the cell media).

• If precipitation persists, acidify the solution slightly with Acetic Acid to ensure the N-terminus remains fully protonated.

Q2: I lost 50% of my peptide concentration after filtration. What happened?

Diagnosis: Adsorption to Filter Membrane. Explanation: Hydrophobic peptides like CCAP bind aggressively to Nylon or Cellulose Acetate filters. Fix:

• Centrifugation: Use high-speed centrifugation (10,000g) to pellet aggregates instead of filtering.

• Material Selection: If you must filter, use PVDF or PES (Polyethersulfone) membranes, which have lower protein binding characteristics [2].[1]

• Pre-wetting: Pass a small volume of pure buffer through the filter first to saturate binding sites before passing your peptide solution.

Q3: My peptide works in fresh stock but loses activity after 24 hours at 4°C.

Diagnosis: Disulfide Scrambling or Aggregation. Explanation: Even if not visible, micro-aggregates (oligomers) can form over time.[1] Additionally, if the pH is >8, disulfide exchange can occur, altering the cyclic structure essential for receptor binding. Fix:

• Aliquot immediately: Never store the "working stock" at 4°C. Freeze aliquots at -20°C or -80°C.

• Freeze-Thaw: CCAP is relatively robust, but limit freeze-thaw cycles to <3.

• pH Control: Ensure the storage buffer is slightly acidic (pH 5-6) to inhibit disulfide exchange.

Q4: Can I use sonication to dissolve the visible pellet?

Diagnosis: Mechanical Solubilization. Answer: Yes, but with caution. Protocol: Use a bath sonicator (not a probe, which causes foaming/oxidation) for 15-30 seconds.[1] Warning: Excessive sonication generates heat, which can promote oxidation of the Methionine (if present) or Cysteine bridges.[1] Always sonicate in short bursts and keep the vial on ice [3].

References

• GenScript. Peptide Solubility Guidelines: Strategies for Hydrophobic Peptides. [Link]

• LifeTein. Crustacean Cardioactive Peptide (CCAP) Properties and Handling. [Link]

• Stangier, J., et al. "Isolation, sequence analysis, and physiological properties of an unusual cardioactive peptide from the pericardial organs of the shore crab Carcinus maenas." PNAS, 1987.[1] (Foundational sequence data). [Link][1]

Sources

• 1. Crustacean cardioactive peptide - Wikipedia [en.wikipedia.org]
• 2. Peptide Reconstitution: A Key to Research Success Press Services [smb.lacombeexpress.com]

Troubleshooting variability in CCAP-induced cardiac contraction data

Topic: Troubleshooting variability in Crustacean Cardioactive Peptide (CCAP)-induced cardiac contraction data. Model System: Drosophila melanogaster (Semi-intact heart preparation) / Crustacean models.[1] Document ID: TS-CCAP-001 Last Updated: February 2026

Executive Summary & Core Directive

The Problem: You are observing inconsistent chronotropic (rate) or inotropic (force) responses to CCAP application. Data points exhibit high standard deviations, or "non-responders" are skewing your dose-response curves.

The Reality: CCAP (Pro-Phe-Cys-Asn-Ala-Phe-Thr-Gly-Cys-NH2) is a cyclic nonapeptide dependent on a disulfide bridge for bioactivity.[2] Variability is rarely due to the "biology" of the animal itself, but rather peptide instability , inconsistent perfusion kinetics , or temperature fluctuations .

This guide deconstructs the assay into three failure domains: Chemical (The Peptide), Physiological (The Heart), and Technical (The Data).

Quick-Reference Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
No Response to CCAP	Peptide degradation (Disulfide bond breakage).	Do NOT use reducing agents (DTT, BME) in saline. Use fresh aliquots.
Receptor Desensitization.[3][4]	Increase washout time (>5 min) between doses.
High Baseline Variability	Temperature fluctuations.	Use a Peltier stage or temperature-controlled room (Strict 25°C).
Mechanical stress during dissection.	Discard hearts with visible dorsal vessel damage or high arrhythmia index (AI > 0.2).
Drifting Baseline (Run-down)	Phototoxicity / Bleaching.	Reduce light intensity; use a green filter (500-550nm) to minimize ROS production.
Hypoxia/Buffer pH drift.	Oxygenate saline (95% O2/5% CO2 if using bicarbonate buffers) or check HEPES pH.
Inconsistent "Washout"	Peptide adsorption to tubing.	Use Teflon/PEEK tubing; prime lines with BSA-containing saline before experiment.

Deep Dive: Module 1 — Reagent Integrity (The Chemical Variable)

The Science: CCAP requires a specific conformation constrained by a disulfide bridge between Cys3 and Cys9. If this bridge breaks (reduction) or if the peptide aggregates, it cannot bind the CCAP receptor (a GPCR) effectively.

Protocol: Peptide Handling & Storage[5][6][7]

• Lyophilization & Storage:

  • Upon receipt, store lyophilized peptide at -20°C or -80°C.[5]

  • Hygroscopic Warning: Allow the vial to equilibrate to room temperature in a desiccator before opening. Moisture condensation causes hydrolysis.

• Stock Solution (1 mM):

  • Dissolve in sterile, distilled water or weak acetic acid (0.1%).

  • Aliquot immediately. Do not freeze-thaw more than once.

• Working Solution:

  • Dilute in Artificial Hemolymph (AH) immediately before use.

  • Critical: Do not add Dithiothreitol (DTT) or Beta-mercaptoethanol to your saline. These reducing agents break the C3-C9 disulfide bridge, rendering CCAP inactive.

Visualization: The CCAP Signaling Pathway

Understanding the target helps troubleshoot the response.

Caption: CCAP binds a Gs-coupled GPCR, elevating cAMP/PKA to modulate Calcium handling.[2][4][6][7][8][9][10][11][12][13][14][15] Failure at any node (e.g., receptor desensitization) blunts the response.

Deep Dive: Module 2 — The Semi-Intact Preparation (The Physiological Variable)

The Science: The Drosophila heart is myogenic but modulated by neurohormones. In a semi-intact prep, you sever the CNS connections, but the heart remains sensitive to environmental stress.

Critical Control Points

• Dissection Consistency:

  • The "Clean" Cut: Remove the ventral cuticle, gut, and fat body without touching the dorsal vessel. Even minor physical contact induces a "stress response" (elevated baseline rate), masking the effect of CCAP.

  • Equilibration Period: After dissection, the heart needs 15–20 minutes in oxygenated saline to stabilize. Recording too early results in high baseline variability due to dissection trauma.

• Perfusion Dynamics:

  • Flow Rate: Maintain 2–4 mL/min. Too slow = variable concentration gradient. Too fast = mechanical shear stress on the ostia.

  • Dead Volume: Calculate the time it takes for the drug to travel from the switch valve to the chamber. If your tubing holds 500µL and flow is 1mL/min, your "Time 0" is actually 30 seconds after switching.

• Temperature (

  Effect):

  • Insect heart rates are thermodynamically governed. A 1°C shift can alter Heart Rate (HR) by ~10-15%.

  • Requirement: All buffers must be pre-warmed to the exact experimental temperature (e.g., 25°C).

Visualization: Experimental Workflow

Caption: Standardized workflow. Note the strict equilibration time and the "AI check" (Arrhythmia Index) before proceeding to drug application.

Deep Dive: Module 3 — Data Acquisition (The Technical Variable)

The Science: Most labs use SOHA (Semi-Automated Optical Heartbeat Analysis) . This software relies on pixel intensity changes (M-mode) to detect systole/diastole.

Troubleshooting SOHA/Imaging Artifacts

• Frame Rate (FPS):

  • Requirement: Minimum 100 FPS (120-150 FPS recommended).

  • Why: The fly heart contracts rapidly (3-4 Hz). At 30 FPS, you will miss the peak systole, leading to inaccurate Fractional Shortening (FS) calculations.

• Contrast & Lighting:

  • Issue: If the background is too bright or the heart too transparent, SOHA cannot detect wall movement.

  • Fix: Use Oblique Illumination or DIC (Differential Interference Contrast). Ensure the "Region of Interest" (ROI) in SOHA crosses the heart wall perpendicularly.

• Defining "Response":

  • Do not just measure "Heart Rate." CCAP often decreases the Diastolic Interval (DI) more than the Systolic Interval (SI).

  • Metric: Report % Change in Heart Period (HP) and % Change in Diastolic Interval.

Frequently Asked Questions (FAQ)

Q: My peptide works on Day 1 but fails on Day 3. Why? A: Oxidation or adsorption. Did you store the working solution at 4°C? Never store dilute peptide. Make fresh dilutions from the frozen concentrated stock every single day. Also, check if you are using polystyrene tubes; switch to polypropylene or siliconized tubes to prevent the peptide from sticking to the plastic.

Q: The heart stops beating when I switch to the CCAP solution. A: This is likely a "perfusion shock," not a drug effect. Check:

• Is the CCAP solution at the exact same pH and temperature as the basal saline?

• Are there air bubbles in the line? An air bubble passing over the heart will stop it instantly due to surface tension forces.

Q: Can I use DMSO to solubilize CCAP? A: It is unnecessary and risky. CCAP is water-soluble. DMSO can have independent effects on membrane permeability and calcium channels in insect hearts, confounding your data. Use water or saline.

Q: How do I handle "non-responders"? A: In a batch of wild-type flies, 5-10% may be non-responders due to dissection damage.

• Validation Rule: If the heart has a high Arrhythmia Index (AI > 0.2) before drug application, exclude it. It is already compromised.

References

• Dulcis, D., & Levine, R. B. (2005). Role of the neuropeptide CCAP in Drosophila cardiac function. Journal of Neurobiology.

• Ocorr, K., et al. (2009). Methods to Assess Drosophila Heart Development, Function, and Aging. Methods in Molecular Biology.

• Nichols, C. D., et al. (2013).[4] 5-HT stimulation of heart rate in Drosophila does not act through cAMP as revealed by pharmacogenetics.[4] Journal of Applied Physiology.

• Fink, M., et al. (2009). A new method for detection and quantification of heartbeat parameters in Drosophila, zebrafish, and embryonic mouse hearts. BioTechniques.

• Bachem. (2021). Care and Handling of Peptides: Technical Guide.

Sources

• 1. Role of the neuropeptide CCAP in Drosophila cardiac function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lifetein.com [lifetein.com]
• 3. Desensitization and resensitization kinetics of glutamate receptor channels from Drosophila larval muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. web.as.uky.edu [web.as.uky.edu]
• 5. Peptide Storage Guide - Creative Peptides [creative-peptides.com]
• 6. bachem.com [bachem.com]
• 7. genscript.com [genscript.com]
• 8. A new method for detection and quantification of heartbeat parameters in Drosophila, zebrafish, and embryonic mouse hearts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. biorxiv.org [biorxiv.org]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Genetic architecture of natural variation of cardiac performance from flies to humans - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]
• 14. CCAP Crustacean cardioactive peptide [Drosophila melanogaster (fruit fly)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 15. Cbl-Associated Protein CAP contributes to correct formation and robust function of the Drosophila heart tube | PLOS One [journals.plos.org]

Reference Data & Comparative Studies

Comparative Guide: Mass Spectrometry Characterization of Synthetic CCAP Purity

Executive Summary

In the precise field of neurobiology and crustacean physiology, Crustacean Cardioactive Peptide (CCAP) serves as a critical modulator of cardiac function and ecdysis. However, a "purity paradox" frequently undermines experimental reproducibility: synthetic peptides certified as ">98% pure" by HPLC-UV often fail in biological assays due to undetected isoforms and synthesis artifacts.[1]

This guide objectively compares the characterization of synthetic CCAP (Sequence: PFCNAFTGC-NH₂ ) using High-Resolution LC-MS/MS against standard HPLC-UV and MALDI-TOF alternatives.[1] We demonstrate that only LC-MS/MS can resolve the critical disulfide bond integrity (Cys3–Cys9) and identify isobaric impurities that silence biological activity.[1]

Part 1: The CCAP Structural Challenge

CCAP is a cyclic nonapeptide with a specific disulfide bridge that dictates its bioactive conformation.[1]

• Sequence: Pro-Phe-Cys-Asn-Ala-Phe-Thr-Gly-Cys-NH₂[1][2]

• Monoisotopic Mass (Oxidized/Cyclic): 955.36 Da[1]

• Monoisotopic Mass (Reduced/Linear): 957.38 Da (+2.016 Da)[1]

• Critical Quality Attribute (CQA): The Cys3–Cys9 disulfide bond.[1]

The Problem: Standard synthesis often yields a mixture of the correct cyclic form, the inactive linear (reduced) form, and intermolecular dimers.[1] Standard UV detection (214 nm) cannot easily distinguish the cyclic form from the linear form due to their identical chromophores and similar hydrophobicity.

Part 2: Comparative Analysis of Characterization Methods

The following table contrasts the performance of three standard characterization workflows for Synthetic CCAP.

Table 1: Analytical Performance Matrix

Feature	Method A: HPLC-UV (214 nm)	Method B: MALDI-TOF MS	Method C: LC-ESI-MS/MS (Recommended)
Primary Detection	Peptide bond absorption	Singly charged ions ( )	Multiple charge states & Fragmentation
Disulfide Specificity	Low. Linear/Cyclic often co-elute.[1]	Medium. Can see +2Da shift if resolution is high.	High. Confirmed via fragment ions & charge state distribution.[1]
Impurity ID	Blind. Quantifies area, not identity.	Good for deletions/truncations.[1]	Excellent. Identifies deletions, oxidations, and adducts.[1][3]
LOD (Limit of Detection)	~100 ng	~10 ng	~10 pg (Femtomole sensitivity)
Risk Factor	False Positives (Overestimates purity).[1]	Matrix Interference (Low mass noise).[1]	Requires expert interpretation.[1][4]

Why Alternatives Fail[1]

• HPLC-UV: Relies on retention time. If the linear impurity elutes under the main peak (common in steep gradients), the sample appears "pure" but has lower specific activity [1].[1]

• MALDI-TOF: While useful for a quick mass check, MALDI often generates "matrix clusters" in the <1000 Da range, which obscures the CCAP signal (956 Da).[1] It also lacks the chromatographic separation needed to isolate isomers.

Part 3: The LC-MS/MS Solution (Experimental Workflow)

To guarantee the integrity of CCAP, we utilize a self-validating LC-MS/MS workflow.[1] This system does not just check mass; it maps the internal structure.

Workflow Diagram

The following diagram illustrates the decision tree for validating CCAP structure, specifically targeting the disulfide bridge.

Figure 1: Analytical decision tree for CCAP purity validation. Note the specific checkpoint for disulfide integrity.

Detailed Protocol

Step 1: Sample Preparation

• Solvent: Dissolve lyophilized CCAP in 50:50 Water:Acetonitrile + 0.1% Formic Acid to a concentration of 1 pmol/µL.

• Rationale: Formic acid ensures protonation (

  and ) for ESI efficiency without suppressing signal like TFA does [2].[1]

Step 2: Liquid Chromatography (LC) Parameters

• Column: C18 Peptide BEH (1.7 µm, 2.1 x 100 mm).[1]

• Mobile Phase A: 0.1% Formic Acid in Water.[1]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 40% B over 10 minutes.

• Insight: A shallow gradient is required to separate the Linear CCAP (elutes slightly later due to exposed hydrophobic residues) from the Cyclic CCAP (more compact structure).[1]

Step 3: Mass Spectrometry (MS) Parameters

• Ionization: Electrospray Ionization (ESI) Positive Mode.[1]

• Scan Type: Data-Dependent Acquisition (DDA).[1]

• Key Target: Monoisotopic mass 956.36 Da (

  ) and 478.68 Da ( ).[1]

Part 4: Data Interpretation & Results

Identifying the Disulfide Bridge

In a linear peptide, Collision-Induced Dissociation (CID) produces a complete series of b and y ions.[1] However, in Cyclic CCAP , the disulfide bond between Cys3 and Cys9 prevents the peptide from fully breaking apart into simple linear fragments.

• Linear Spectrum: Shows strong

  series.[1]

• Cyclic Spectrum: Shows a "silent region" in the middle of the spectrum or complex internal fragments. The ring must open before sequencing ions appear.

• Verification: To definitively prove the bridge, perform a Reduction Shift Assay . Treat an aliquot with DTT (Dithiothreitol).[1]

  • Result: If the mass shifts from 956.36

    958.38 Da, the bridge was present. If the mass remains 958.38 Da, the product was already linear (degraded/bad synthesis) [3].[1]

Common Impurity Profile (The "Hidden" Contaminants)

Using LC-MS, we frequently detect the following impurities in "98% UV Pure" samples:

Impurity Type	Mass Shift ( Da)	Cause	Consequence
Deletion (Des-Gly)	-57.02	Incomplete coupling of Gly8.[1]	Altered receptor binding.[1]
Deletion (Des-Ala)	-71.04	Incomplete coupling of Ala5.[1]	Loss of bioactivity.
Cys-Racemization	0 (Isobaric)	Base-catalyzed epimerization.[1]	Critical: Inactive diastereomer.[1]
Methionine Oxidation	+16.00	N/A for CCAP (No Met).[1]	(Included for reference in peptide QC).

Note: Racemization (L-Cys to D-Cys) does not change the mass.[1] This requires the high-resolution C18 chromatography described in Step 2 to resolve the diastereomeric peak.

Part 5: Biological Pathway Context[1]

Understanding why purity matters requires visualizing the CCAP signaling pathway. Impurities can act as competitive antagonists at the receptor level.

Figure 2: Impact of impurities on the CCAP signaling cascade.[1] Linear variants may bind the receptor without triggering the G-protein response.

References

• Vergote, V., et al. (2009).[1] Quality control of peptide drugs: Evaluation of the efficacy of HPLC and MS for the analysis of impurities. Journal of Pharmaceutical and Biomedical Analysis. Link

• Kinter, M., & Sherman, N. (2000).[1] Protein Sequencing and Identification Using Tandem Mass Spectrometry. Wiley-Interscience.[1] Link[1]

• Angeletti, R. H., et al. (1998).[1] Techniques in Protein Chemistry: Disulfide Bond Characterization.[5] Academic Press.[1] Link

• Dircksen, H. (1998).[1] Conserved crustacean cardioactive peptide (CCAP) neuronal networks and functions in arthropod evolution.[1] Invertebrate Neuroscience.[1] Link[1]

• US Pharmacopeia (USP). General Chapter <1503> Quality Attributes of Synthetic Peptide Drug Substances.[1]Link[1]

Sources

• 1. Crustacean cardioactive peptide - Wikipedia [en.wikipedia.org]
• 2. lifetein.com [lifetein.com]
• 3. Making sure you're not a bot! [opus4.kobv.de]
• 4. researchgate.net [researchgate.net]
• 5. rapidnovor.com [rapidnovor.com]

Comparative Guide: Physiological Effects of CCAP Across Insect Species

Executive Summary

Crustacean Cardioactive Peptide (CCAP) is a cyclic nonapeptide (PFCNAFTGC-amide) highly conserved across arthropods. While its primary amino acid sequence remains virtually identical from crustaceans to dipterans, its physiological roles have diverged significantly through the evolution of specific G-protein coupled receptors (GPCRs) and downstream neuronal circuitry.

This guide provides a comparative analysis of CCAP’s function in four key insect models: Drosophila melanogaster (Diptera), Manduca sexta (Lepidoptera), Tribolium castaneum (Coleoptera), and Locusta migratoria (Orthoptera). For drug development professionals, understanding these species-specific nuances is critical when designing peptide mimetics or antagonists for pest control, as "universal" targets often yield variable phenotypic outcomes.

Molecular & Structural Basis

The Peptide

The CCAP sequence is characterized by a disulfide bridge between the two cysteine residues (C3 and C9), forming a cyclic structure essential for receptor binding.

• Sequence: Pro-Phe-Cys-Asn-Ala-Phe-Thr-Gly-Cys-NH2

• Conservation: Identical in Drosophila, Manduca, Locusta, and Tribolium.

The Receptor (CCAP-R)

CCAP signals through Rhodopsin-like GPCRs. While the ligand is conserved, receptor expression profiles dictate the physiological variance.

• Signaling Mechanism: Predominantly G

  s-coupled .

• Pathway: Ligand binding

  G s activation Adenylyl Cyclase (AC) cAMP accumulation Protein Kinase A (PKA) activation Calcium mobilization (in specific tissues).

Comparative Physiological Effects

The Ecdysis Motor Program (Behavioral Switch)

CCAP is universally associated with ecdysis (molting), but its necessity varies.

Feature	Manduca sexta (Lepidoptera)	Drosophila melanogaster (Diptera)	Tribolium castaneum (Coleoptera)
Role	The Master Switch. Turns off pre-ecdysis; turns on ecdysis.	Redundant Modulator. CCAP-null mutants often survive; functions redundantly with Bursicon.	Critical Essentiality. RNAi knockdown causes fatal ecdysis failure (inability to shed cuticle).
Circuitry	ETH CCAP Motor Program	ETH CCAP/Bursicon Motor Program	ETH CCAP Motor Program
Lethality of Loss	High	Low (unless combined with Bursicon loss)	High

Cardiovascular Modulation

Originally discovered for its cardioactive properties, CCAP's effect on heart rate (HR) is potent but context-dependent.

• Locusta migratoria: Acts as a potent cardioaccelerator.[1] It increases both frequency and amplitude of the heartbeat, aiding in hemolymph circulation during high-demand states (flight/molting).

• Drosophila melanogaster: Increases HR in pupal stages to facilitate hemolymph pressure for eversion (head/wing expansion). In adults, its role in baseline HR is less dominant compared to other modulators like serotonin or octopamine.

• Anopheles gambiae (Mosquito): CCAP regulates hemolymph flow reversals, critical for thermoregulation and immune response distribution.

Visceral Muscle & Metabolic Regulation[2]

• Oviduct Contraction (Locusta): CCAP stimulates oviduct contraction, playing a direct role in egg movement and oviposition. This makes CCAP-R a potential target for sterilization agents in orthopteran pests.

• Feeding Behavior (Drosophila): Recent studies indicate adult CCAP neurons regulate sugar sensitivity and feeding behavior via Neuropeptide F (NPF) pathways, a function distinct from its developmental roles.

• Prothoracicostatic Activity (Locusta): Uniquely in locusts, CCAP has been shown to inhibit ecdysteroid biosynthesis in prothoracic glands, acting as a "brake" to fine-tune molt timing.

Visualizing the Mechanisms

Intracellular Signaling Pathway (GPCR)

The following diagram illustrates the canonical signaling cascade activated by CCAP in target cells (myocytes or neurons).

Caption: Canonical Gs-coupled signaling pathway for CCAP receptors leading to muscle contraction or neuronal firing.

The Ecdysis Circuitry

How CCAP fits into the hormonal cascade triggering molting.[2][3][4]

Caption: The "Switch" mechanism: CCAP terminates pre-ecdysis and initiates ecdysis and cuticle hardening (bursicon).

Experimental Protocols

Protocol A: Ex Vivo Semi-Isolated Heart Assay

Purpose: To quantify the chronotropic (rate) and inotropic (force) effects of CCAP on insect cardiac tissue. Applicability: Drosophila (larvae/pupae), Locusta, Manduca.[1]

• Dissection:

  • Anesthetize the insect (chilling on ice).

  • Pin the specimen dorsal side down on a Sylgard-coated dish.

  • Remove ventral cuticle and viscera to expose the dorsal vessel (heart) while keeping the CNS intact (if studying central control) or removing it (for direct peptide effect).

• Perfusion:

  • Continuously perfuse with species-specific physiological saline (e.g., HL3.1 for Drosophila) at a rate of 1-2 mL/min.

  • Critical Step: Allow heart rate to stabilize for 10 minutes (baseline).

• Application:

  • Introduce synthetic CCAP (dissolved in saline) at increasing concentrations (

    M to M).

  • Apply for 2-5 minutes per concentration.

• Data Acquisition:

  • Record video via a microscope-mounted camera (minimum 30 fps).

  • Use edge-detection software (e.g., Semi-Automated Optical Heartbeat Analysis - SOHA) to calculate Heart Rate (Hz) and Fractional Shortening.

• Validation:

  • Perform a "washout" with peptide-free saline. The heart rate must return to baseline values to confirm the effect was reversible and receptor-mediated.

Protocol B: Heterologous GPCR cAMP Assay

Purpose: To determine EC50 values for drug candidates against specific species' CCAP receptors.

• Transfection:

  • Transfect HEK293 or CHO cells with the pcDNA3.1 vector containing the coding sequence for the target species' CCAP-R (e.g., T. castaneum CCAP-R).

  • Co-transfect with a cAMP-response element (CRE) luciferase reporter or use a FRET-based cAMP sensor.

• Incubation:

  • Seed cells in 96-well plates (approx. 50,000 cells/well). Incubate for 24-48 hours.

• Agonist Challenge:

  • Add phosphodiesterase inhibitor (IBMX) to prevent cAMP degradation.

  • Add serial dilutions of CCAP or mimetic. Incubate for 30 minutes at 37°C.

• Detection:

  • Lyse cells and add luciferase substrate (if using reporter) or read FRET ratio.

  • Data Analysis: Plot Relative Light Units (RLU) against log[Concentration]. Fit to a sigmoidal dose-response curve to calculate EC50.

  • Expected Result: Nanomolar affinity (EC50

    1-10 nM) for native CCAP.

Drug Development Implications

The divergence in CCAP essentiality presents a strategic opportunity for selective pest control:

• Coleopteran Targets: Since Tribolium (beetles) exhibits lethal phenotypes upon CCAP pathway disruption, CCAP-R antagonists could serve as potent insecticides for flour beetles and related stored-product pests.

• Dipteran Targets: The redundancy in Drosophila suggests that targeting CCAP alone in flies/mosquitoes may be insufficient for lethality, though it could disrupt flight or reproduction.

• Peptide Stability: Native CCAP is rapidly degraded by peptidases in the hemolymph. Development requires backbone cyclization or N-methylation to improve bioavailability while retaining the disulfide bridge geometry.

References

• Park, Y., et al. (2003). Targeted ablation of CCAP neuropeptide-containing neurons of Drosophila causes specific defects in execution and circadian timing of ecdysis behavior.[2] Development. Link

• Arakane, Y., et al. (2008). Molecular and functional analysis of the CCAP signaling pathway in the red flour beetle, Tribolium castaneum. Journal of Insect Physiology. Link

• Gammie, S. C., & Truman, J. W. (1997). Neuropeptide hierarchies and the activation of sequential motor behaviors in the hawkmoth, Manduca sexta.[5] Journal of Neuroscience. Link

• Donini, A., et al. (2001). The effects of crustacean cardioactive peptide on the visceral muscles of the locust, Locusta migratoria. Journal of Insect Physiology. Link

• Lahr, E. C., et al. (2012). Genetic Analysis of Ecdysis Behavior in Drosophila Reveals Partially Overlapping Functions of Two Unrelated Neuropeptides.[5] Journal of Neuroscience. Link

• Van Wielendaele, P., et al. (2021). Prothoracicostatic Activity of the Ecdysis-Regulating Neuropeptide Crustacean Cardioactive Peptide (CCAP) in the Desert Locust.[4] International Journal of Molecular Sciences. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. journals.biologists.com [journals.biologists.com]
• 3. jneurosci.org [jneurosci.org]
• 4. Prothoracicostatic Activity of the Ecdysis-Regulating Neuropeptide Crustacean Cardioactive Peptide (CCAP) in the Desert Locust - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evidence for a conserved CCAP-signaling pathway controlling ecdysis in a hemimetabolous insect, Rhodnius prolixus - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Verifying the Sequence Integrity of CAS 309247-84-5 (Crustacean Cardioactive Peptide)

For Researchers, Scientists, and Drug Development Professionals

In the landscape of peptide-based research and therapeutics, the absolute integrity of a peptide's sequence is paramount. For CAS 309247-84-5, identified as Crustacean Cardioactive Peptide (CCAP), this guide provides an in-depth comparison of analytical methodologies to ensure the fidelity of its cyclic and amidated nonapeptide structure: Pro-Phe-Cys-Asn-Ala-Phe-Thr-Gly-Cys (PFCNAFTGC), with a disulfide bridge between Cys3 and Cys9.[1][2] This document moves beyond a simple listing of protocols to explain the rationale behind experimental choices, empowering researchers to make informed decisions for their specific applications.

The Critical Need for Sequence Verification

Crustacean Cardioactive Peptide is a highly conserved neuropeptide involved in regulating crucial physiological processes in arthropods, including cardiac function and molting.[1] Its potent biological activity makes it a subject of interest in various research fields. However, the therapeutic and research potential of any peptide is directly linked to its primary structure. Even minor deviations, such as amino acid deletions, insertions, or modifications, can drastically alter its biological activity and introduce safety concerns.[3] Therefore, rigorous verification of the peptide sequence is a non-negotiable aspect of quality control in both research and drug development.

Primary Analytical Techniques: A Comparative Overview

The two most powerful and widely adopted techniques for peptide analysis are High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS).[4][5] These methods are often used in tandem to provide a comprehensive picture of a peptide's identity, purity, and sequence.

Feature	High-Performance Liquid Chromatography (HPLC)	Mass Spectrometry (MS)	Edman Degradation
Primary Function	Purity assessment and separation of the target peptide from impurities.	Precise mass determination and sequence elucidation through fragmentation.	Sequential N-terminal amino acid identification.
Strengths	- High resolution for separating closely related species. - Quantitative analysis of purity. - Robust and reproducible.	- High sensitivity. - Provides definitive molecular weight. - Can identify post-translational modifications. - Enables de novo sequencing.[5]	- High precision for N-terminal sequencing.[6] - Does not require a sequence database.[6]
Limitations	- Does not directly provide sequence information. - Co-elution of impurities can occur.	- Fragmentation of cyclic peptides can be complex to interpret. - Ionization efficiency can vary between peptides.	- Ineffective for N-terminally blocked or cyclic peptides without prior linearization. - Time-consuming for long sequences.[6]
Application to CCAP	Ideal for assessing the purity of a synthetic batch and separating it from deletion or incomplete sequences.	Essential for confirming the correct molecular weight and for sequencing after reduction and alkylation to break the disulfide bond and linearize the peptide.	Can be used to confirm the N-terminal sequence after linearization.

Experimental Workflows and Protocols

Workflow for Comprehensive Peptide Sequence Verification

The following diagram illustrates a comprehensive workflow for the verification of the sequence integrity of a cyclic peptide like CCAP.

Caption: A comprehensive workflow for the verification of cyclic peptide sequence integrity.

Detailed Protocol 1: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

This protocol is designed to assess the purity of a synthesized batch of CCAP.

1. Sample Preparation:

• Dissolve the lyophilized peptide in 0.1% trifluoroacetic acid (TFA) in HPLC-grade water to a concentration of 1 mg/mL.[4]

• Vortex briefly and centrifuge to pellet any insoluble material.

• Filter the supernatant through a 0.22 µm syringe filter before injection.[4]

2. HPLC System and Column:

• System: An analytical HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 3-5 µm particle size).[4]

3. Mobile Phase:

• Mobile Phase A: 0.1% (v/v) TFA in HPLC-grade water.[4]

• Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade acetonitrile.[4]

4. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.

• Detection: UV at 214 nm and 280 nm.[7]

• Gradient: A linear gradient from 5% to 65% Mobile Phase B over 30 minutes.

• Column Temperature: 30°C.[7]

Expected Outcome: A major peak corresponding to the intact CCAP, with smaller peaks indicating impurities. The percentage purity can be calculated from the relative peak areas.

Detailed Protocol 2: Mass Spectrometry (MS) for Intact Mass and Sequence Verification

This protocol outlines the steps for confirming the molecular weight and elucidating the sequence of CCAP.

1. Intact Mass Analysis:

• The purified peptide from RP-HPLC is directly infused into an electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometer.

• The expected monoisotopic mass for the amidated, cyclic CCAP (C₄₂H₅₇N₁₁O₁₁S₂) is approximately 956.10 g/mol .[1][2]

2. Sample Preparation for Sequencing (Linearization):

• Reduction: Dissolve the peptide in a suitable buffer (e.g., 100 mM ammonium bicarbonate) and add a reducing agent like dithiothreitol (DTT) to a final concentration of 10 mM. Incubate at 56°C for 30 minutes. This will break the disulfide bond.

• Alkylation: Cool the sample to room temperature and add an alkylating agent like iodoacetamide (IAA) to a final concentration of 25 mM. Incubate in the dark for 20 minutes. This prevents the disulfide bond from reforming.

3. LC-MS/MS Analysis:

• The linearized peptide is separated using a nano-flow HPLC system coupled to a tandem mass spectrometer.

• The mass spectrometer is operated in a data-dependent acquisition mode, where the precursor ion (the linearized peptide) is selected and fragmented.

• The resulting fragment ions (b- and y-ions) are analyzed to deduce the amino acid sequence.

4. Data Analysis:

• The fragmentation data is analyzed using sequencing software to reconstruct the peptide sequence. For cyclic peptides, specialized software that can account for the lack of a defined N- and C-terminus in the original molecule may be necessary for interpreting fragmentation patterns of the intact cyclic form, though linearization simplifies this process.[8][9]

Alternative Method: Edman Degradation

For orthogonal verification of the N-terminal sequence after linearization, Edman degradation can be employed.[6]

1. Sample Preparation:

• The linearized and purified peptide is loaded onto the sequencer's reaction cartridge.

2. Sequencing Cycles:

• The N-terminal amino acid is derivatized with phenyl isothiocyanate (PITC).[6][10]

• The derivatized amino acid is cleaved from the peptide chain using trifluoroacetic acid.[6][10]

• The released amino acid derivative is identified by HPLC.[6]

• The cycle is repeated for the subsequent amino acids.

Expected Outcome: Sequential identification of the amino acids from the N-terminus of the linearized peptide, confirming the sequence.

Visualization of Key Processes

Caption: The process of peptide purification using RP-HPLC.

Caption: The workflow of tandem mass spectrometry for peptide sequencing.

Conclusion

The verification of the peptide sequence for CAS 309247-84-5 is a multi-step process that requires a combination of analytical techniques. RP-HPLC is indispensable for initial purity assessment and purification. High-resolution mass spectrometry is crucial for confirming the molecular weight and for elucidating the amino acid sequence through fragmentation analysis of the linearized peptide. Edman degradation offers a valuable orthogonal method for confirming the N-terminal sequence. By employing this integrated approach, researchers and drug developers can ensure the integrity of their CCAP samples, which is fundamental for reliable research outcomes and the development of safe and effective therapeutics.

References

• Waters Corporation. (n.d.). Method Development for the Chromatographic Separation of Synthetic Cyclic Peptides and Impurities Utilizing a Systematic Protocol and MaxPeak High Performance Surface Technology. Retrieved from [Link]

• MtoZ Biolabs. (n.d.). What is the Edman Degradation Method. Retrieved from [Link]

• Characterization of Crustacean Cardioactive Peptide as a Novel Insect Midgut Factor: Isolation, Localization, and Stimulation of. (n.d.). Retrieved from [Link]

• GenScript. (n.d.). Crustacean Cardioactive Peptide (CCAP). Retrieved from [Link]

• CIB (CSIC). (n.d.). EDMAN DEGRADATION SAMPLE PREPARATION PROTOCOLS. Retrieved from [Link]

• Quora. (2013, April 16). How does protein sequencing via Edman degradation work?. Retrieved from [Link]

• EHU. (n.d.). Peptide Sequencing by Edman Degradation. Retrieved from [Link]

• Ng, J., et al. (n.d.). Sequencing Cyclic Peptides by Multistage Mass Spectrometry. PMC. Retrieved from [Link]

• Mass spectrometric analysis of head-to-tail connected cyclic peptides*. (n.d.). Retrieved from [Link]

• Biognosys. (n.d.). How to Sequence a Peptide. Retrieved from [Link]

• Wikipedia. (n.d.). Crustacean cardioactive peptide. Retrieved from [Link]

• PubMed. (n.d.). Crustacean cardioactive peptide in the sphinx moth, Manduca sexta. Retrieved from [Link]

• NovoPro Bioscience Inc. (n.d.). Crustacean cardioactive peptide CCAP. Retrieved from [Link]

• LifeTein. (n.d.). Crustacean Cardioactive Peptide, CCAP. Retrieved from [Link]

• Biovera. (2024, November 13). HPLC Analysis Methods for Peptide Characterization | Laboratory Research. Retrieved from [Link]

• Protein Metrics. (2024, September 5). How to sequence different types of cyclic peptides. Retrieved from [Link]

• Mant, C. T., & Hodges, R. S. (n.d.). HPLC Analysis and Purification of Peptides. PMC. Retrieved from [Link]

• Aguilar, M. I. (Ed.). (n.d.). HPLC of Peptides and Proteins. Retrieved from [Link]

Sources

• 1. Crustacean cardioactive peptide - Wikipedia [en.wikipedia.org]
• 2. lifetein.com [lifetein.com]
• 3. Protein Sequencing of Edman Degradation - Creative Proteomics Blog [creative-proteomics.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. How to Sequence a Peptide [biognosys.com]
• 6. What is the Edman Degradation Method | MtoZ Biolabs [mtoz-biolabs.com]
• 7. biovera.com.au [biovera.com.au]
• 8. Sequencing Cyclic Peptides by Multistage Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. frontierspartnerships.org [frontierspartnerships.org]
• 10. quora.com [quora.com]

Confirmatory Assays for CCAP-Mediated Neuromodulation in vitro

[1]

Executive Summary & Scientific Rationale

Crustacean Cardioactive Peptide (CCAP) is a highly conserved cyclic nonapeptide (PFCNAFTGC-NH2) that functions as a critical neuromodulator in arthropods, regulating cardiac function, ecdysis, and feeding behaviors.[1] While its physiological effects are well-documented, validating CCAP-mediated signaling in vitro requires a rigorous distinction between specific receptor activation and non-specific artifacts.[1]

The CCAP receptor (CCAP-R) is a G-Protein Coupled Receptor (GPCR) that predominantly couples to the

signaling pathway , leading to intracellular calcium mobilization.[1] However, recent transcriptomic and functional studies (e.g., in Haliotis and Drosophila) suggest potential promiscuity or specific isoform coupling to pathways (cAMP accumulation).[1]

This guide advocates for Kinetic Calcium Flux Imaging as the primary confirmatory assay ("The Product"), superior to endpoint cAMP assays ("The Alternative") for initial screening due to its temporal resolution and direct alignment with the receptor's canonical mechanism. We provide a self-validating workflow to distinguish true pharmacological hits from false positives.

Mechanism of Action: The Signaling Architecture

To design a valid assay, one must interrogate the specific molecular events triggered by CCAP. The diagram below illustrates the dual-pathway potential, emphasizing the canonical

route which serves as the basis for our primary assay.

Figure 1: Canonical CCAP-R signaling pathways.[1] The primary Gq/Calcium pathway (left) is the target of the recommended Calcium Flux assay.

Comparative Analysis: Calcium Flux vs. Alternatives

Why prioritize Calcium Flux over cAMP or Electrophysiology for CCAP confirmation?

Feature	Primary: Kinetic Calcium Flux	Alternative 1: cAMP (Glo/FRET)	Alternative 2: Patch Clamp
Primary Signal	Intracellular ( )	cAMP ( )	Ionic Current ( , )
Throughput	High (96/384-well)	High (96/384-well)	Low (Single cell)
Temporal Resolution	Milliseconds to Seconds	Endpoint (usually)	Microseconds
Relevance to CCAP	High (Canonical pathway)	Medium (Species/Isoform specific)	High (Functional consequence)
False Positive Risk	Medium (Autofluorescence)	Low (Specific)	Low
Cost/Data Point	Low	Medium	High

Expert Insight: While patch-clamp is the "ground truth" for neuromodulation, it is too slow for screening.[1] cAMP assays often fail for CCAP-R because many arthropod receptors are strictly

coupled.[1] Therefore, Kinetic Calcium Flux using FLIPR or GCaMP is the only scalable, mechanism-appropriate choice for initial confirmation.

Detailed Experimental Protocols

Protocol A: Kinetic Calcium Flux (The "Product")

Objective: Quantify CCAP-R activation via real-time cytosolic calcium mobilization.[1]

Materials:

• Cell Line: HEK293 or CHO cells stably transfected with CCAP-R (e.g., Drosophila CG6111 or Haliotis isoforms).[1]

• Control: Parental cell line (Null) and ATP (purinergic receptor agonist) as a system check.[1]

• Dye: Fluo-4 AM or Fura-2 AM (Ratiometric is preferred for absolute quantification).[1]

• Buffer: HBSS + 20 mM HEPES, pH 7.4. Critical: Include Probenecid (2.5 mM) to inhibit anion transporters that pump dye out of cells.[1]

Step-by-Step Workflow:

• Seeding: Plate cells at 50,000 cells/well in black-walled, clear-bottom 96-well plates. Incubate 24h.

• Dye Loading:

  • Wash cells 1x with HBSS.[1]

  • Add 100 µL dye solution (4 µM Fluo-4 AM + 0.04% Pluronic F-127).[1]

  • Incubate 45 min at 37°C, then 15 min at RT (to ensure de-esterification).

• Baseline Establishment: Place plate in reader (e.g., FLIPR or FlexStation).[1] Record baseline fluorescence (

  ) for 30 seconds.[1]

• Agonist Injection: Inject 20 µL of 5x CCAP peptide (Final conc:

  to M).

• Kinetic Read: Measure fluorescence every 1.5 seconds for 180 seconds.

• Data Analysis: Calculate

  . Plot dose-response curve to determine .[1]

Self-Validating Check:

• Is it Gq-mediated? Pre-incubate cells with U73122 (PLC inhibitor, 5 µM) for 20 min.[1]

• Result: If the CCAP signal is abolished by U73122 but the ATP signal (acting via P2X ion channels) remains or is altered differently, you have confirmed the GPCR-

  mechanism.[1]

Protocol B: Specificity Validation (The "Integrity" Check)

Objective: Rule out off-target effects using RNAi or genetic controls.[1]

Since commercial small-molecule antagonists for CCAP-R are rare, validation relies on genetic specificity.[1]

• Transfection: Transiently transfect HEK293 cells with CCAP-R plasmid.[1]

• Control: Transfect separate wells with an empty vector (Mock).

• Assay: Perform Protocol A on both populations.

• Criteria: The Mock cells must show zero response to CCAP (up to 10 µM) while responding normally to ATP (endogenous purinergic receptors).[1] This proves the signal is receptor-dependent.[1]

Experimental Workflow Decision Tree

Use this logic flow to determine the validity of your CCAP modulator hits.

Figure 2: Decision matrix for validating CCAP activity. Note the critical specificity check using PLC inhibitors or parental controls.

References

• Park, Y., et al. (2002). "Identification of G protein-coupled receptors for Drosophila PRXamide peptides, CCAP, corazonin, and AKH supports a theory of ligand-receptor coevolution."[1] Proceedings of the National Academy of Sciences, 99(17), 11423–11428.[1] [Link][1]

• Kim, Y.J., et al. (2023). "Crustacean cardioactive peptide signaling system in the gastropod mollusk Pacific abalone: Cloning, functional characterization, and expression profiles." Comparative Biochemistry and Physiology Part A: Molecular & Integrative Physiology, 287, 111552.[1] [Link]

• Cazzamali, G., & Grimmelikhuijzen, C.J. (2002). "Molecular cloning and functional expression of the first insect FMRFamide receptor." Proceedings of the National Academy of Sciences, 99(19), 12073-12078.[1] (Provides foundational methodology for insect GPCR calcium assays). [Link][1]

• Lenz, P.H., et al. (2009). "Identification of putative peptide paracrines/hormones in the water flea Daphnia pulex using transcriptomics and immunohistochemistry." General and Comparative Endocrinology, 160(3), 271-287.[1] [Link]

Sources

• 1. Crustacean cardioactive peptide - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Personal Protective Equipment &amp; Handling Guide: Fluralaner (CAS 309247-84-5)

Executive Safety Assessment

CAS 309247-84-5 (Fluralaner) is a potent isoxazoline ectoparasiticide. While its acute toxicity to mammals is lower than organophosphates, it presents specific, non-negotiable hazards in a raw API (Active Pharmaceutical Ingredient) setting.

Critical Hazard Profile:

• Reproductive Toxicity (Category 2): Suspected of damaging the unborn child (H361d).[1][2][3] Strict containment is required for pregnant personnel or those of childbearing potential.

• Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects (H410).[1][2][3] Zero-discharge to sewer systems is mandatory.

• Physical Hazard: As a milled solid, it is prone to static accumulation, creating a risk of combustible dust dispersion.

The PPE Matrix: Defense in Depth

Do not rely on generic "lab safety" standards. For this compound, we utilize a Barrier-and-Filter approach.

Protection Zone	Component	Technical Specification & Rationale
Respiratory	Primary: Fume Hood / BSC	Class II Biological Safety Cabinet (BSC) or Powder Containment Hood. Rationale: Fluralaner is a potent dust. Local Exhaust Ventilation (LEV) is superior to personal respirators.
Secondary: Respirator	N95 (minimum) or P100/HEPA half-face respirator if working outside a hood (e.g., during spill cleanup).
Dermal (Hand)	Double-Gloving	Inner: Nitrile (4 mil). Outer: Nitrile (minimum 5-8 mil), tested to ASTM D6978 (Chemo-rated). Rationale: Prevents permeation if solubilized in organic carriers like DMSO.
Ocular	Sealed Protection	Chemical Splash Goggles (Indirect Vent). Rationale: Safety glasses are insufficient for fine powders that can migrate around lenses.
Body	Disposable Barrier	Tyvek® Lab Coat or closed-front gown with elastic cuffs. Rationale: Cotton coats trap dust; disposable suits prevent cross-contamination of laundry.

Operational Workflow: The "Static-Aware" Protocol

Fluralaner powder is hydrophobic and prone to static charge. This causes "fly-away" powder during weighing, leading to unseen surface contamination.

Phase A: Weighing & Transfer

• Ionization: Use an anti-static gun or ionizing bar inside the balance enclosure before opening the vial. This neutralizes the charge on the glass and spatula.

• Containment: Perform all weighing inside a HEPA-filtered balance enclosure .

• Technique: Do not pour. Use a micro-spatula to transfer small amounts to avoid aerosol generation.

Phase B: Solubilization

Common Solvents: DMSO, Ethanol.

• Add Solvent to Powder: Never add powder to solvent (reduces splash risk).

• Vortexing: Cap the vial tightly. Vortex inside the fume hood.

• Pressure Release: If heating is required to dissolve, vent the vial frequently to prevent pressure buildup from solvent expansion.

Phase C: Decontamination

• Solvent Wipe: Wipe down the balance and work area with a 10% detergent solution followed by 70% Ethanol .

• UV Verification: While Fluralaner itself isn't strongly fluorescent, many isoxazolines can be traced. If available, use a UV lamp to check for gross powder spills on dark surfaces.

Visualizing the Safety Workflow

The following diagram illustrates the critical control points (CCPs) for handling Fluralaner, emphasizing the "No Drain" rule.

Figure 1: Operational workflow for Fluralaner handling. Note the convergence of all waste streams to incineration, bypassing municipal water systems entirely.

Emergency Response & Disposal

Spill Response (Powder)

• Evacuate the immediate area (3 meters) to let aerosols settle (2 minutes).

• Don PPE: Double gloves, N95/P100 respirator, goggles.

• Cover: Gently cover the spill with paper towels dampened with water/detergent mix . Do not use dry paper towels (creates dust).

• Collect: Scoop up the damp material and place it in a hazardous waste bag.

• Clean: Wash the surface 3 times with soap and water.

Disposal (The "Kill Step")

Fluralaner is highly stable in water and lethal to invertebrates (daphnia, shrimp).

• Rule 1: Never wash glassware in the sink without a pre-rinse into a waste container.

• Rule 2: All liquid waste (including the first rinse of glassware) must be collected in a container labeled "Toxic to Aquatic Life - Incinerate Only."

• Rule 3: Solid waste (gloves, weigh boats) goes to hazardous chemical incineration, not general lab trash.

References

• Merck Animal Health. (2026). Safety Data Sheet: Fluralaner Solid Formulation. Retrieved from

• Cayman Chemical. (2025).[2][4] Fluralaner Safety Data Sheet (Item No. 22061). Retrieved from

• European Medicines Agency (EMA). (2025). Bravecto (Fluralaner) - Summary of Product Characteristics. Retrieved from

• Fisher Scientific. (2025). GHS Classification and Labelling for Isoxazoline Compounds. Retrieved from

Sources

• 1. msd.com [msd.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. msd.com [msd.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]